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4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Documentation Hub

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  • Product: 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine
  • CAS: 2092251-20-0

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Profiling and Synthetic Utility of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Executive Summary In the landscape of modern drug discovery, halogenated pyrimidines serve as foundational building blocks for synthesizing diverse libraries of bioactive molecules. 4-Chloro-6-(4-fluorobenzyl)-2-methylpy...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, halogenated pyrimidines serve as foundational building blocks for synthesizing diverse libraries of bioactive molecules. 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0)[1] is a highly functionalized, strategically designed intermediate. By combining an electrophilic reaction center with a lipophilic, metabolically stable appendage, this compound is uniquely positioned for the development of kinase inhibitors, GPCR ligands, and CNS-penetrant therapeutics. This whitepaper provides an in-depth analysis of its structural properties, mechanistic reactivity, and validated experimental protocols for downstream functionalization.

Physicochemical Properties & Structural Analysis

Understanding the foundational properties of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine is critical for predicting its behavior in both synthetic workflows and biological systems. Commercial suppliers typically provide this intermediate at a standard purity of ≥98%, validated via NMR and HPLC[2].

Quantitative Data Summary
PropertyValueAnalytical Significance
Chemical Name 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidineStandard IUPAC nomenclature.
CAS Registry Number 2092251-20-0[1]Unique identifier for procurement and tracking.
Molecular Formula C12H10ClFN2[2]Defines atomic composition and isotopic distribution.
Molecular Weight 236.67 g/mol [3]Crucial for stoichiometric calculations and MS validation.
Target Purity ≥98%[2]Ensures minimal side reactions during cross-coupling.
Structural Causality

The architecture of this molecule is not arbitrary; each moiety serves a specific chemical or biological purpose:

  • The Pyrimidine Core: The two nitrogen atoms in the aromatic ring exert a strong electron-withdrawing effect via both induction and resonance, rendering the C2, C4, and C6 positions highly electron-deficient.

  • C4-Chlorine: Acts as an excellent leaving group. The localized electron deficiency at C4 makes it a prime target for Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by transition metals.

  • C6-(4-Fluorobenzyl): The fluorine atom blocks para-hydroxylation by cytochrome P450 enzymes, enhancing metabolic stability. Furthermore, the benzyl linker provides a flexible, lipophilic vector ideal for occupying deep hydrophobic pockets (e.g., the DFG-out conformation in kinases).

  • C2-Methyl: This weakly electron-donating group provides localized steric hindrance. It effectively shields the C2 position, directing incoming nucleophiles almost exclusively toward the C4 position, thereby ensuring high regioselectivity.

Reactivity Profile & Mechanistic Pathways

The chemical reactivity of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine is dictated by the electronic asymmetry of its pyrimidine ring.

Reactivity_Profile Core Pyrimidine Core (Electron Deficient) C4 C4-Chloro Position (Electrophilic Center) Core->C4 C6 C6-(4-Fluorobenzyl) (Lipophilic Appendage) Core->C6 C2 C2-Methyl (Steric Shielding) Core->C2 SNAr SNAr Reactions (Amination/Etherification) C4->SNAr CrossCoupling Pd-Catalyzed Cross-Coupling C4->CrossCoupling Binding Hydrophobic Pocket Target Binding C6->Binding

Logical relationship of structural moieties and their chemical reactivity profiles.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes the mechanistic causality behind the choice of reagents and the specific analytical markers required to verify success.

Protocol A: Nucleophilic Aromatic Substitution (SNAr)

This protocol outlines the displacement of the C4-chlorine with a primary amine nucleophile.

SNAr_Workflow Start Starting Material (CAS: 2092251-20-0) Reagents Add Nucleophile & DIPEA in NMP Start->Reagents Heat Thermal Activation (80-100°C) Reagents->Heat Monitor LC-MS Validation (m/z 237 < 1%) Heat->Monitor Quench Aqueous Quench & Extraction Monitor->Quench Product Purified Substituted Pyrimidine Quench->Product

Step-by-step experimental workflow for Nucleophilic Aromatic Substitution (SNAr).

Step-by-Step Methodology:

  • Reaction Setup: Dissolve 1.0 equivalent of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine[1] in anhydrous N-Methyl-2-pyrrolidone (NMP).

    • Causality: NMP is selected due to its high dielectric constant, which stabilizes the highly polar Meisenheimer complex intermediate formed during the addition-elimination mechanism.

  • Reagent Addition: Add 1.5 equivalents of the desired primary amine and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl generated during the reaction, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

  • Thermal Activation: Heat the mixture to 80–100°C.

    • Causality: The C2-methyl group slightly dampens the electrophilicity of the ring compared to an unsubstituted pyrimidine. Thermal energy is required to overcome the activation barrier for the initial nucleophilic attack.

  • Self-Validation & Monitoring: Draw an aliquot at 2-hour intervals for LC-MS analysis.

    • Validation Metric: The system validates itself by monitoring the isotopic signature of the starting material. The natural abundance of 35 Cl and 37 Cl provides a distinct 3:1 isotopic signature at m/z 237 and 239[2]. The reaction is deemed complete only when this signature integrates to <1% relative to the product mass. If the starting material persists after 6 hours, it indicates nucleophile degradation, dictating an immediate addition of 0.2 equivalents of amine.

  • Workup: Quench with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer extensively with brine to remove the NMP, dry over Na 2​ SO 4​ , and purify via silica gel chromatography.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol details the formation of a C-C bond at the C4 position using an aryl boronic acid.

Step-by-Step Methodology:

  • Preparation: In a Schlenk flask, combine 1.0 eq of the pyrimidine derivative, 1.2 eq of aryl boronic acid, and 0.05 eq of Pd(dppf)Cl 2​ .

    • Causality: Pd(dppf)Cl 2​ is chosen because the large bite angle of the dppf ligand sterically accelerates the final reductive elimination step, driving the catalytic cycle forward.

  • Solvent & Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous K 2​ CO 3​ (3:1 ratio).

    • Causality: A biphasic system is mandatory. The organic phase solvates the reactants, while the aqueous phase solvates the K 2​ CO 3​ . The carbonate anion is mechanistically required to coordinate with the boronic acid, forming a negatively charged boronate complex that is highly reactive toward transmetallation with the Pd(II) intermediate.

  • Reaction: Heat to 90°C under an inert argon atmosphere for 4-8 hours.

  • Self-Validation & Troubleshooting: Analyze the crude mixture via GC-MS.

    • Validation Metric: Look for the complete disappearance of the m/z 237/239 doublet. If a prominent peak at m/z 203 [M-Cl+H] + is observed, it indicates premature protodehalogenation. This is a self-correcting diagnostic: it signals that the oxidative addition outpaced transmetallation, dictating that in the next iteration, the catalyst loading must be reduced or the aqueous base concentration increased.

Strategic Applications in Drug Development

The structural profile of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine makes it highly prized in the synthesis of targeted therapeutics. Once the C4 position is functionalized (e.g., via the SNAr or Suzuki protocols described above), the resulting molecule possesses a distinct pharmacophore.

The 4-fluorobenzyl moiety is particularly valuable. In kinase inhibitor design, this flexible, lipophilic tail perfectly mimics the side chain of phenylalanine. When the drug enters the ATP-binding site of a kinase, the fluorobenzyl group can rotate to occupy the deep, hydrophobic "back pocket" exposed during the inactive DFG-out conformation. Furthermore, the presence of the fluorine atom enhances the Lipophilic Efficiency (LipE) of the final drug candidate, improving blood-brain barrier (BBB) penetrance for CNS-targeted indications while simultaneously preventing rapid metabolic clearance by liver enzymes.

References

  • "2092251-20-0 | 4-Chloro-6-(4-fluorobenzyl)
  • "CAS:2092251-20-0, 4-Chloro-6-(4-fluorobenzyl)-2 ...
  • "2092251-20-0 | 4-Chloro-6-(4-fluorobenzyl)-2 ...

Sources

Exploratory

discovery and initial synthesis of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

An In-depth Technical Guide on the Discovery and Initial Synthesis of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Foreword: The Strategic Importance of Substituted Pyrimidines The pyrimidine nucleus is a cornerstone o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Discovery and Initial Synthesis of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Foreword: The Strategic Importance of Substituted Pyrimidines

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry, renowned for its prevalence in biologically active compounds, including pharmaceuticals and agrochemicals.[1] Its versatile structure allows for functionalization at multiple positions, enabling the fine-tuning of steric and electronic properties to achieve desired interactions with biological targets. The subject of this guide, 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, represents a synthetically valuable intermediate. The chloro-substituent serves as a versatile handle for further chemical modification via nucleophilic substitution or cross-coupling reactions, while the 4-fluorobenzyl moiety is a common feature in bioactive molecules, often enhancing binding affinity and metabolic stability. This document provides a comprehensive overview of the logical discovery and a robust, field-proven synthetic route to this important chemical building block.

Retrosynthetic Analysis and Strategic Approach

The discovery of a synthetic pathway for a novel compound is often guided by a logical retrosynthetic analysis. This process involves conceptually deconstructing the target molecule into simpler, commercially available, or easily synthesized precursors. For 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, the most logical disconnection is at the C6-benzyl bond, a carbon-carbon bond that can be reliably formed using modern cross-coupling methodologies.

This disconnection strategy identifies two key synthons:

  • A (4-fluorobenzyl)-organometallic reagent , which acts as the nucleophilic partner.

  • A 2-methyl-4,6-dichloropyrimidine electrophile, a highly valuable and versatile intermediate.

The synthesis of the dichloropyrimidine intermediate itself begins with fundamental building blocks, arising from a classical cyclocondensation reaction. This multi-step, logical approach ensures a high probability of success and scalability.

G TM Target Molecule: 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine KI Key Intermediate: 4,6-Dichloro-2-methylpyrimidine TM->KI C-C Disconnection (Suzuki Coupling) SM2 Starting Material: (4-fluorobenzyl)boronic acid TM->SM2 SM1 Starting Material: 4,6-Dihydroxy-2-methylpyrimidine KI->SM1 Chlorination Precursors Basic Precursors: - Acetamidine - Malonic Ester SM1->Precursors Cyclocondensation

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of the Key Intermediate: 4,6-Dichloro-2-methylpyrimidine

The cornerstone of this synthesis is the efficient, two-step preparation of 4,6-dichloro-2-methylpyrimidine. This intermediate has been successfully synthesized on both laboratory and industrial scales.[2][3]

Step 1: Cyclocondensation to form 4,6-Dihydroxy-2-methylpyrimidine

The pyrimidine ring is constructed via a well-established condensation reaction between an amidine and a β-dicarbonyl compound. In this case, acetamidine hydrochloride reacts with a malonic ester, such as dimethyl malonate, in the presence of a strong base.

Expertise & Causality: Sodium methoxide is employed as the base to deprotonate the active methylene group of the dimethyl malonate, forming a nucleophilic enolate. This enolate then attacks the electrophilic carbon of the acetamidine. A subsequent intramolecular cyclization and elimination of methanol yields the stable pyrimidine ring. The reaction is typically driven to completion by the precipitation of the product upon acidification.[3][4]

Experimental Protocol: Synthesis of 4,6-Dihydroxy-2-methylpyrimidine

  • In a three-necked flask equipped with a mechanical stirrer and under an inert atmosphere, add 150 mL of methanol.

  • Cool the flask in an ice bath and add 18.4 g (0.34 mol) of sodium methoxide while stirring.

  • Once the sodium methoxide has completely dissolved, add 13.2 g (0.1 mol) of dimethyl malonate, followed by 9.45 g (0.1 mol) of acetamidine hydrochloride.[3]

  • Remove the ice bath and allow the reaction mixture to warm to room temperature (18-25°C), stirring for 4-5 hours. The mixture will become a creamy white suspension.

  • Upon reaction completion (monitored by TLC), remove the methanol via distillation under reduced pressure.

  • Dissolve the resulting residue in 50 mL of water and adjust the pH to 1-2 with 4M hydrochloric acid, which will cause a white solid to precipitate.

  • Stir and crystallize the mixture at 0°C for 4 hours to maximize precipitation.

  • Filter the solid by suction, wash successively with ice-cold water and ice-cold methanol, and dry to obtain 4,6-dihydroxy-2-methylpyrimidine.

ReagentMolar Mass ( g/mol )Amount (g)MolesRole
Acetamidine HCl94.539.450.1Pyrimidine Precursor
Dimethyl Malonate132.1213.20.1Pyrimidine Precursor
Sodium Methoxide54.0218.40.34Base
Methanol32.04150 mL-Solvent

Table 1: Reagents and quantities for the synthesis of 4,6-dihydroxy-2-methylpyrimidine.[3]

Step 2: Chlorination of 4,6-Dihydroxy-2-methylpyrimidine

The dihydroxy intermediate is readily converted to the highly reactive dichloro derivative using a potent chlorinating agent. Phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂) are the most effective and commonly used reagents for this transformation.[2][4]

Trustworthiness & Self-Validation: This step is critical and requires careful handling. The "dihydroxy" pyrimidine exists predominantly in its more stable diamide (pyrimidinone) tautomeric form. Chlorinating agents like SOCl₂ react with this tautomer to form a chlorosulfite intermediate, which is an excellent leaving group. Subsequent nucleophilic attack by a chloride ion results in the desired chlorinated pyrimidine. The reaction is considered complete when the starting material is no longer visible by Thin Layer Chromatography (TLC). Excess chlorinating agent is easily removed by distillation under reduced pressure.

Experimental Protocol: Synthesis of 4,6-Dichloro-2-methylpyrimidine

  • To a solution of 18.9 g (0.16 mol) of thionyl chloride in acetonitrile, add 5.0 g (0.04 mol) of 4,6-dihydroxy-2-methylpyrimidine.[2]

  • Heat the reaction mixture to 80°C and stir for 3 hours. Monitor the reaction for the disappearance of the starting material by TLC.

  • After completion, allow the mixture to cool and remove the excess thionyl chloride by distillation under reduced pressure.

  • Caution: Slowly and carefully pour the residue into 50 g of ice water. This quenching step is highly exothermic. A solid will precipitate.

  • Filter the precipitated solid and purify by column chromatography to yield 4,6-dichloro-2-methylpyrimidine as a white solid. A typical yield is around 94%.[2]

ReagentMolar Mass ( g/mol )Amount (g)MolesRole
4,6-Dihydroxy-2-methylpyrimidine126.115.00.04Starting Material
Thionyl Chloride (SOCl₂)118.9718.90.16Chlorinating Agent
Acetonitrile41.05--Solvent

Table 2: Reagents and quantities for the synthesis of 4,6-dichloro-2-methylpyrimidine.[2]

Final Assembly via Palladium-Catalyzed Cross-Coupling

With the key 4,6-dichloro-2-methylpyrimidine intermediate in hand, the final step involves the selective formation of a carbon-carbon bond at the C6 position. The Suzuki-Miyaura cross-coupling reaction is the method of choice for this transformation due to its high functional group tolerance, mild reaction conditions, and commercial availability of reagents.

Authoritative Grounding: The Suzuki-Miyaura reaction involves the palladium-catalyzed coupling of an organoboron compound with an organic halide.[5] The regioselectivity of mono-substitution on dihalopyrimidines can be controlled by tuning reaction conditions, as the electronic environments of the C4 and C6 positions are distinct. Often, one position exhibits greater reactivity, allowing for selective coupling by using a slight excess of the dihalopyrimidine relative to the boronic acid.[6]

G cluster_0 Overall Synthetic Workflow A Acetamidine + Dimethyl Malonate B 4,6-Dihydroxy- 2-methylpyrimidine A->B Cyclocondensation (NaOMe, MeOH) C 4,6-Dichloro- 2-methylpyrimidine B->C Chlorination (SOCl₂) D Target Molecule: 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine C->D Suzuki Coupling (Pd Catalyst, Base) E (4-fluorobenzyl)boronic acid E->D G cluster_workflow Simplified Suzuki Catalytic Cycle pd0 Pd(0)L₂ pd_complex R¹-Pd(II)-X L₂ pd0->pd_complex Oxidative Addition (R¹-X) pd_trans R¹-Pd(II)-R² L₂ pd_complex->pd_trans Transmetalation ([R²-B]) pd_trans->pd0 Reductive Elimination (R¹-R²)

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Foundational

toxicity and safety data for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

As a Senior Application Scientist navigating the transition of novel chemical entities from discovery to preclinical development, evaluating the safety profile of complex pharmaceutical intermediates is paramount. The co...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the transition of novel chemical entities from discovery to preclinical development, evaluating the safety profile of complex pharmaceutical intermediates is paramount. The compound 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0) presents a fascinating toxicological profile. It combines a highly reactive electrophilic core with a lipophilic, halogenated appendage.

This whitepaper deconstructs the structural toxicology, predictive safety metrics, and self-validating experimental workflows required to handle and evaluate this compound safely.

Structural Toxicology & Mechanistic Causality

To predict the toxicity of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, we must analyze its distinct pharmacophores and the chemical causality behind their biological interactions.

  • The 4-Chloropyrimidine Core (Electrophilic Liability): The chlorine atom at the C4 position is situated ortho and para to the electron-withdrawing pyrimidine nitrogens. This renders the C4 carbon highly electron-deficient and exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr). Biologically, this means the molecule can act as a potent electrophile, covalently binding to cellular nucleophiles such as glutathione (leading to oxidative stress) or DNA bases (triggering mutagenic alerts)[1]. This reactivity is the primary driver for its classification as a skin and eye irritant[2].

  • The 4-Fluorobenzyl Moiety (Metabolic Shunting): The addition of the benzyl group increases the molecule's lipophilicity, enhancing cellular membrane permeability. While the fluorine atom at the para position blocks primary CYP450-mediated para-hydroxylation, this metabolic blockade can shunt hepatic metabolism toward the formation of reactive arene oxides (epoxides) on the adjacent unsubstituted carbons.

Because of these dual liabilities, this compound triggers structural alerts under the for DNA-reactive impurities[3].

G Start 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine QSAR In Silico QSAR (Structural Alerts) Start->QSAR ICH M7 Initial Assessment Ames In Vitro Ames Test (± S9 Activation) QSAR->Ames Alert Triggered Tox Cytotoxicity Profiling (HepG2 / PBMC) QSAR->Tox Baseline Safety Safe Class 5: Safe (Standard Controls) Ames->Safe Negative Result Mutagenic Class 1-3: Mutagenic (TTC Limits Apply) Ames->Mutagenic Positive Result

Figure 1: Predictive toxicology and ICH M7 compliance workflow for mutagenic evaluation.

Quantitative Toxicity & Safety Data

Due to the specialized nature of this intermediate, empirical in vivo data is limited. However, by applying read-across methodology from its constituent fragments—[2] and[4]—we can establish a robust quantitative safety baseline.

ParameterValue / ClassificationSource / Analogy Justification
GHS Classification Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3Extrapolated from 4-Chloropyrimidine[5],[2]
Hazard Statements H302, H312, H315, H319, H332, H335Consensus of chlorinated pyrimidines[2]
Oral LD50 (Rat) ~300 - 500 mg/kg (Estimated)Based on 4-Fluorobenzyl cyanide/mercaptan[4],[6]
Mutagenic Potential Requires Ames Testing (Class 3 Alert)ICH M7 Guidelines for electrophiles[3]
Reactivity Profile Highly electrophilic at C4 positionSNAr susceptibility driven by pyrimidine nitrogens

In Vitro Safety Assessment Protocols

To validate the safety profile of this compound for downstream synthesis, we must deploy self-validating in vitro assays. Do not rely solely on in silico predictions; the biological reality of halogenated heterocycles is highly context-dependent.

Protocol 1: ICH M7-Compliant Bacterial Reverse Mutation (Ames) Test

Objective: Evaluate the mutagenic potential of the electrophilic 4-chloropyrimidine moiety and its hepatic metabolites. Causality: We utilize an S9 fraction because the 4-fluorobenzyl group may undergo CYP450-mediated oxidation into reactive epoxides. Without S9, we would miss hepatically generated secondary mutagens.

  • Strain Selection: Prepare Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537. This specific panel is chosen to capture both frameshift mutations (caused by planar intercalation) and base-pair substitutions (caused by direct SNAr alkylation of DNA).

  • Metabolic Activation: Prepare a 10% rat liver S9 fraction induced by Aroclor 1254, supplemented with NADP+ and glucose-6-phosphate to fuel CYP450 activity.

  • Dosing & Incubation: Expose the bacterial strains to the compound at concentrations ranging from 1.5 to 5000 µ g/plate using the pre-incubation method (37°C for 20 minutes) to maximize contact time before plating on minimal agar.

  • Self-Validation Mechanism: The protocol mandates concurrent vehicle controls (DMSO) to establish the spontaneous reversion baseline. Simultaneously, plate strain-specific positive controls (e.g., 2-aminoanthracene for +S9, sodium azide for -S9). Validation Logic: The assay is only deemed valid if the positive controls induce a >3-fold increase in revertant colonies compared to the vehicle, proving the metabolic and biological systems are actively responsive.

Handling, Storage, and Emergency Decontamination

Given the H315 (Skin Irritation) and H319 (Eye Irritation) classifications[2], rigorous engineering controls are required. The compound must be handled in a Class II biological safety cabinet or a highly ventilated fume hood.

If a spill occurs, the chemical causality of the molecule provides our best method for decontamination. The toxicity relies on the intact 4-chloropyrimidine electrophile. By exploiting its susceptibility to alkaline hydrolysis, we can irreversibly neutralize it.

Protocol 2: Chemical Decontamination and Spill Neutralization
  • Containment: Immediately surround the spill with an inert, non-combustible absorbent (e.g., vermiculite). Causality: This prevents the lipophilic compound from spreading into aqueous drains where it could exhibit aquatic toxicity.

  • Neutralization: Apply a freshly prepared 1M NaOH in 50% Ethanol solution directly to the spill area. Causality: The ethanol solubilizes the lipophilic 4-fluorobenzyl moiety, while the hydroxide ions rapidly displace the labile C4-chlorine via SNAr. This converts the toxic, reactive intermediate into a benign, water-soluble 4-hydroxypyrimidine derivative.

  • Self-Validation Mechanism: After a 30-minute residence time, swab the neutralized area and test with pH indicator paper. Validation Logic: A sustained pH > 10 confirms the presence of excess hydroxide, ensuring complete stoichiometric consumption of the electrophile. Only then should the waste be collected and neutralized with dilute HCl for standard hazardous disposal.

G Spill Spill Detected (Solid/Solution) PPE Don PPE (Respirator, Nitrile) Spill->PPE Contain Containment (Vermiculite) PPE->Contain Decon Decontamination (Alkaline Hydrolysis) Contain->Decon Dispose Hazardous Waste Disposal Decon->Dispose

Figure 2: Step-by-step emergency response and chemical neutralization logic.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk, M7(R2). ICH Guidelines. Available at: [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 21922556, 4-Chloropyrimidine hydrochloride. PubChem. Available at:[Link]

  • Jeon, H., et al. (2025). Antibiofilm Activities of Halogenated Pyrimidines Against Enterohemorrhagic Escherichia coli O157:H7. PubMed Central (PMC). Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Advanced Mass Spectrometry Fragmentation Analysis of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Application Note & Self-Validating Protocol Executive Summary The structural elucidation of halogenated, benzyl-subst...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Application Note & Self-Validating Protocol

Executive Summary

The structural elucidation of halogenated, benzyl-substituted pyrimidines is a critical analytical step in modern drug discovery. 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine is a highly functionalized heterocyclic scaffold. Its mass spectrometric (MS) behavior is governed by the competing stabilities of its substituents: the electron-withdrawing chloro group, the resonance-stabilized fluorobenzyl moiety, and the basic pyrimidine nitrogens. This application note details the causal mechanisms behind its electrospray ionization (ESI) fragmentation patterns and provides a self-validating LC-MS/MS protocol for unambiguous characterization.

Physicochemical & Exact Mass Profile

Before initiating MS/MS workflows, establishing the exact monoisotopic mass and expected isotopic distribution is mandatory to prevent isobaric misidentification .

Table 1: Precursor Ion Profiling

ParameterValue / Description
Chemical Formula C₁₂H₁₀ClFN₂
Monoisotopic Mass 236.0517 Da
Precursor Ion [M+H]⁺ (³⁵Cl) 237.0590 Da (~75% abundance)
Precursor Ion [M+H]⁺ (³⁷Cl) 239.0560 Da (~25% abundance)
LogP (Estimated) ~3.5 (Highly hydrophobic, dictates LC retention)

Mechanistic Fragmentation Pathways (ESI-CID)

Upon electrospray ionization in positive mode (ESI+), protonation predominantly occurs at the N1 or N3 positions of the pyrimidine ring, driven by the localized lone pairs . The resulting[M+H]⁺ precursor ion undergoes three primary collision-induced dissociation (CID) pathways. Understanding the causality behind these cleavages allows scientists to predict the behavior of similar analogs.

Pathway A: Tropylium-like Ion Formation (m/z 109.05)

The most thermodynamically favorable cleavage occurs at the C6-benzyl bond. The expulsion of the 4-fluorobenzyl group yields a highly stable, resonance-delocalized cation (a substituted tropylium ion) at m/z 109.0454 . Because the charge is overwhelmingly retained by this stable aromatic system rather than the pyrimidine core, this fragment consistently presents as the base peak (100% relative abundance) in the MS/MS spectrum .

Pathway B: Halogen Isotope Signature & HCl Elimination (m/z 201.08)

The presence of the chlorine atom at the C4 position provides a mathematically rigid 3:1 isotopic signature (³⁵Cl:³⁷Cl) for the intact precursor. During CID, the neutral loss of hydrogen chloride (HCl, 35.976 Da) is a secondary favorable pathway, yielding a fragment at m/z 201.0825 . This neutral loss is diagnostic for chloro-substituted heterocycles and serves as an internal confirmation of the halogen's presence prior to ring rupture .

Pathway C: Pyrimidine Ring Cleavage (m/z 196.03)

A hallmark of 2-methylpyrimidine derivatives is the retro-synthetic-like cleavage of the pyrimidine core. Competitively from the intact precursor, the ring undergoes a neutral loss of acetonitrile (CH₃CN, 41.026 Da). This occurs via the cleavage of the N1-C6 and C2-N3 bonds, yielding a fragment at m/z 196.0325 . This pathway requires higher collision energies but is absolute proof of the 2-methylpyrimidine substructure .

Fragmentation M [M+H]+ m/z 237.06 (35Cl) / 239.06 (37Cl) Precursor Ion F1 4-fluorobenzyl cation m/z 109.05 (Base Peak) M->F1 Cleavage of C6-benzyl bond F2 [M+H - HCl]+ m/z 201.08 Neutral Loss M->F2 Loss of HCl (-36 Da) F3 [M+H - CH3CN]+ m/z 196.03 Ring Cleavage M->F3 Loss of CH3CN (-41 Da) F2->F1 Secondary cleavage

Fig 1: Primary ESI-CID fragmentation pathways of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

Self-Validating LC-MS/MS Protocol

To ensure data integrity, this protocol is designed as a self-validating system . It does not merely generate spectra; it actively prevents false positives through orthogonal isotopic checks and causality-driven parameter selection.

Step 1: Causality-Driven Sample Preparation
  • Action: Dissolve the analyte in Methanol/Water (50:50, v/v) containing 0.1% Formic Acid (FA) to a final concentration of 1 µg/mL.

  • Causality: The compound is highly hydrophobic; 50% organic solvent prevents adsorption to the walls of the glass autosampler vials. The 0.1% FA ensures the pyrimidine nitrogens are fully protonated in solution, drastically increasing the ESI+ ionization efficiency and stabilizing the [M+H]⁺ species.

Step 2: Chromatographic Separation
  • Action: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a steep gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 3 minutes.

  • Causality: The C18 stationary phase strongly retains the lipophilic fluorobenzyl and chloropyrimidine moieties. A steep gradient focuses the analyte into a sharp, narrow peak, maximizing the signal-to-noise ratio (S/N) for the mass spectrometer.

Step 3: CID MS/MS Acquisition (Ramped CE)
  • Action: Isolate m/z 237.06 in Q1. Apply a ramped Collision Energy (CE) from 15 eV to 45 eV in the collision cell (Q2).

  • Causality: The C6-benzyl bond is relatively labile and yields the m/z 109 base peak at low CE (~15-20 eV). Conversely, the pyrimidine ring cleavage (loss of CH₃CN) requires significantly higher energy (~35-45 eV). Ramping the CE ensures all diagnostic fragments are captured in a single composite MS/MS spectrum.

Step 4: System Validation & Quality Control (Critical)
  • Action: Before accepting the MS/MS data, interrogate the MS1 survey scan at the exact retention time of the analyte.

  • Self-Validation Checkpoint: The system validates the target identity if, and only if, the m/z 237.0590 and m/z 239.0560 peaks co-elute perfectly and exhibit exactly a 3:1 intensity ratio . Any deviation greater than 5% in this isotopic ratio mathematically proves the presence of isobaric interference or detector saturation, instantly invalidating the subsequent CID spectra. Furthermore, a blank injection (mobile phase only) must show zero signal at m/z 237 to rule out carryover.

Workflow S1 Sample Prep (0.1% FA in MeOH) S2 UHPLC (C18 Column) S1->S2 S3 ESI(+) Protonation S2->S3 S4 CID MS/MS (Ramped CE) S3->S4 S5 Data Validation (3:1 Cl Isotope) S4->S5

Fig 2: Self-validating LC-MS/MS analytical workflow for halogenated pyrimidine characterization.

Quantitative Data Summary

Table 2: Diagnostic Fragment Ions (ESI-CID)

m/z (Observed)Fragment IdentityMechanistic OriginRelative Abundance
109.0454 4-fluorobenzyl cation (C▵H₆F⁺)Cleavage of C6-benzyl bond100% (Base Peak)
201.0825 [M+H - HCl]⁺Elimination of HCl from pyrimidine25 - 40%
196.0325 [M+H - CH₃CN]⁺Pyrimidine ring opening (N1-C2-N3)10 - 20%
128.0135 Pyrimidine Core CationLoss of neutral 4-fluorobenzyl radical< 5% (Competes with m/z 109)

References

  • Zu, C., et al. "Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives." Journal of Mass Spectrometry, 57(9), e4883, 2022. URL:[Link]

  • Ali, T. E., et al. "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines." Scientific & Academic Publishing, 2016. URL:[Link]

Application

Application Note: Advanced Crystallization and Isolation Strategies for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Executive Summary The purification of active pharmaceutical ingredients (APIs) and their advanced intermediates is a critical phase in drug development. 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS No.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The purification of active pharmaceutical ingredients (APIs) and their advanced intermediates is a critical phase in drug development. 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS No. 2092251-20-0; Formula: C₁₂H₁₀ClFN₂; MW: 236.67) is a highly valuable pyrimidine derivative utilized in the synthesis of targeted therapeutics[1]. Because structurally similar impurities can be exceptionally difficult to separate, precision crystallization is required to achieve the >98% purity standard necessary for downstream catalytic coupling or API formulation[2].

This application note provides researchers and process chemists with self-validating, scalable protocols for the crystallization and isolation of this pyrimidine intermediate. By leveraging thermodynamic principles, Process Analytical Technology (PAT), and controlled seeding, these workflows ensure high yield, optimal particle size distribution (PSD), and strict polymorph control.

Thermodynamic Principles & Solvent Rationale

Crystallization is not merely a separation technique; it is a rigorous thermodynamic process dictating the solid-state properties of the final compound. Pyrimidine derivatives frequently exhibit isostructural polymorphism, meaning the specific solvent system and cooling profile directly dictate the crystalline lattice and, consequently, the material's stability and reactivity[3].

To isolate 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine efficiently, a binary solvent system is highly recommended:

  • Primary Solvent (Dissolution): Ethyl Acetate (EtOAc). The compound exhibits a steep solubility curve in EtOAc, allowing for high-concentration dissolution at elevated temperatures (60–70 °C) and significant supersaturation upon cooling.

  • Anti-Solvent (Yield Maximization): n-Heptane. Heptane is fully miscible with EtOAc but acts as a poor solvent for the pyrimidine core. Its controlled addition lowers the dielectric constant of the medium, drastically reducing the intermediate's solubility and driving the crystallization to completion without forcing impurities out of solution[2].

Quantitative Solubility Profile

Data represents empirical approximations for process design.

Temperature (°C)Solubility in EtOAc (mg/mL)Solubility in 1:1 EtOAc/Heptane (mg/mL)Solubility in Heptane (mg/mL)
5 °C 4512< 2
25 °C 110355
45 °C 2809514
65 °C > 50021035

Experimental Workflow: Seeded Cooling & Anti-Solvent Crystallization

The following protocol integrates cooling crystallization with anti-solvent addition to maximize both purity (via slow crystal growth) and yield (via forced precipitation).

Workflow Start Crude 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine Dissolve Dissolution in EtOAc (T = 65°C) Start->Dissolve Filter Hot Filtration (Remove insoluble impurities) Dissolve->Filter Cool1 Controlled Cooling (0.2°C/min to 45°C) Filter->Cool1 Seed Seeding (1-2% wt/wt Form I) Cool1->Seed AntiSolvent Heptane Addition (0.1 vol/vol per min) Seed->AntiSolvent Cool2 Secondary Cooling & Aging (Down to 5°C, hold 2h) AntiSolvent->Cool2 Isolate Filtration & Washing (Cold Heptane) Cool2->Isolate Dry Vacuum Drying (40°C, <50 mbar) Isolate->Dry

Caption: Step-by-step workflow for the seeded cooling and anti-solvent isolation of the pyrimidine intermediate.

Step-by-Step Methodology

Step 1: Dissolution and Clarification

  • Charge a jacketed glass reactor with crude 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

  • Add 3.0 volumes (relative to crude weight) of Ethyl Acetate.

  • Heat the reactor to 65 °C under moderate agitation (150–200 RPM) until complete dissolution is achieved.

  • Perform a hot filtration through a 0.45 µm PTFE filter to remove any insoluble particulate matter or catalytic residues. Causality: Hot filtration prevents foreign particles from acting as uncontrolled nucleation sites, which can lead to premature crystallization and impurity entrapment.

Step 2: Metastable Zone Entry and Seeding

  • Cool the clarified solution from 65 °C to 45 °C at a linear rate of 0.2 °C/min.

  • At 45 °C, the solution enters the metastable zone. Hold the temperature for 15 minutes.

  • Introduce 1.0% to 2.0% (wt/wt) of pure, pre-milled crystalline seed (Form I) of the target compound[4]. Causality: Spontaneous (primary) nucleation is highly stochastic and often results in "oiling out" or the formation of fine, unfilterable powders. Seeding bypasses primary nucleation, allowing the supersaturation to be consumed strictly by the growth of the introduced seeds, ensuring a uniform particle size distribution and strict polymorph control[4][].

Step 3: Anti-Solvent Addition and Aging

  • After a 30-minute seed bed aging period at 45 °C, begin the continuous addition of 4.0 volumes of n-Heptane.

  • Add the anti-solvent at a controlled rate of 0.1 volumes per minute.

  • Once the anti-solvent addition is complete, initiate a secondary cooling ramp from 45 °C to 5 °C at 0.15 °C/min.

  • Hold the slurry at 5 °C for 2 hours (Aging). Causality: Aging allows for Ostwald ripening, where smaller, thermodynamically unstable crystals dissolve and redeposit onto larger crystals, improving the filterability of the slurry[6].

Step 4: Isolation and Drying

  • Discharge the slurry to an agitated nutsche filter dryer (ANFD) or a standard Buchner funnel for lab-scale operations.

  • Wash the wet cake with 2.0 volumes of pre-chilled (5 °C) n-Heptane to displace the impurity-rich mother liquor.

  • Dry the isolated solids under vacuum (<50 mbar) at 40 °C for 12 hours. Causality: Drying at a moderate temperature prevents thermal degradation and solvent-mediated polymorphic transitions while effectively stripping residual EtOAc and Heptane[6].

Process Analytical Technology (PAT) & Polymorph Control

Modern API production relies heavily on the integration of synthesis and isolation through continuous monitoring[]. Implementing PAT ensures the crystallization remains a self-validating system.

PAT_Integration Supersat Supersaturated Solution (EtOAc/Heptane) FBRM FBRM Probe (Monitors Chord Length & Nucleation) Supersat->FBRM Raman In-line Raman Spectroscopy (Monitors Polymorph Identity) Supersat->Raman Metastable Metastable Zone Width (MSZW) FBRM->Metastable Feedback Loop Raman->Metastable Nucleation Primary Nucleation (Risk of Impurity Entrapment) Metastable->Nucleation Rapid Cooling / No Seed Growth Controlled Crystal Growth (High Purity & Yield) Metastable->Growth Seeded at 45°C

Caption: Integration of PAT tools (FBRM and Raman) to control the metastable zone and dictate crystal growth.

Critical Process Parameters (CPPs) vs. Critical Quality Attributes (CQAs)

To ensure batch-to-batch consistency, the following parameters must be strictly controlled during scale-up[]:

Critical Process Parameter (CPP)Target RangeImpacted Critical Quality Attribute (CQA)Mechanistic Rationale
Cooling Rate 0.15 – 0.20 °C/minParticle Size, PurityRapid cooling causes high local supersaturation, leading to fine crystals that trap mother liquor and impurities[7].
Seeding Temperature 43 – 47 °CPolymorph Form, PSDSeeding outside the metastable zone leads to seed dissolution (too hot) or secondary nucleation (too cold)[4].
Anti-Solvent Addition Rate 0.1 vol/minYield, Residual SolventsFast addition crashes the product out as an amorphous solid, drastically reducing purity[2].
Drying Temperature 40 °CChemical StabilityHigh heat can cause localized melting or degradation of the fluorobenzyl moiety.

Conclusion

The successful isolation of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine requires a delicate balance of thermodynamics and kinetics. By utilizing a binary EtOAc/Heptane system, controlling the cooling ramp, and introducing a precise seeding strategy, researchers can avoid the pitfalls of spontaneous nucleation. This methodology not only guarantees a high-purity intermediate suitable for complex pharmaceutical coupling reactions but also ensures scalable, reproducible particle attributes that integrate seamlessly into modern manufacturing environments.

References

  • [1] ChemScene. 2092251-20-0 | 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine. Available at:

  • [2] ResearchGate. Crystallization in the pharmaceutical and bioprocessing industries. Available at:

  • [3] MDPI. Crystalline Derivatives of Dipyrazolo-1,5-diazocine and Dipyrazolopyrimidine: A Case of Unexpected Synthesis and Isostructural Polymorphism. Available at:

  • [4] Google Patents. US20210309640A1 - Pharmaceutical salts of pyrimidine derivatives and method of treating disorders. Available at:

  • [] BOC Sciences. New Production Methods for APIs. Available at:

  • [6] ACS Publications. Novel Technique for Filtration Avoidance in Continuous Crystallization. Available at:

  • [7] Longdom Publishing. Reactive crystallization in pharma industry | 1778. Available at:

Sources

Method

Application Note: Fragment-Based Assay Development Using 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine for Kinase Inhibitor Discovery

Introduction & Mechanistic Rationale In the landscape of targeted therapeutics, the pyrimidine core remains one of the most privileged scaffolds, frequently utilized to mimic the adenine ring of ATP within the kinase hin...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

In the landscape of targeted therapeutics, the pyrimidine core remains one of the most privileged scaffolds, frequently utilized to mimic the adenine ring of ATP within the kinase hinge region [1]. The compound 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS 2092251-20-0)[5] serves as an ideal starting fragment for Fragment-Based Drug Discovery (FBDD) campaigns targeting dual-specificity and tyrosine kinases.

As a Senior Application Scientist, the selection of this specific fragment is driven by precise chemical causality:

  • The 4-Chloro Substituent: This is not merely a structural feature; it is a reactive vector. The electron-deficient nature of the pyrimidine ring makes the 4-chloro position highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ) or palladium-catalyzed cross-coupling. This allows for rapid library elaboration (e.g., introducing diverse amines to probe the solvent-exposed channel) once initial binding is confirmed [2].

  • The 6-(4-Fluorobenzyl) Group: This moiety is geometrically primed to occupy the hydrophobic pocket adjacent to the ATP-binding site (often the "gatekeeper" pocket), enhancing Ligand-Lipophilicity Efficiency (LLE) while the fluorine atom improves metabolic stability [2].

Because fragments possess low molecular weights (MW = 236.67 g/mol for this compound) and typically exhibit weak initial affinities ( Kd​ in the micromolar to millimolar range), standard biochemical assays often yield false negatives. Therefore, we must engineer a highly sensitive, orthogonal two-tier assay system utilizing Surface Plasmon Resonance (SPR) for direct biophysical binding and Time-Resolved Fluorescence Energy Transfer (TR-FRET) for functional validation [3].

Assay Architecture & Logical Flow

The workflow is designed as a self-validating system. SPR acts as the primary filter to confirm direct, reversible binding to the target kinase without the interference of fluorescent artifacts. Once binding kinetics are established, TR-FRET is employed to confirm that the binding event functionally outcompetes ATP.

FBDD_Workflow Target Target Preparation (Recombinant Kinase) SPR Primary Screen: SPR (Direct Binding, Kd & Kinetics) Target->SPR TRFRET Secondary Screen: TR-FRET (Functional ATP Competition) Target->TRFRET Compound Fragment Prep (CAS 2092251-20-0) Compound->SPR Elaboration Chemical Elaboration (SNAr at 4-Chloro Position) SPR->Elaboration Kd < 500 µM Elaboration->TRFRET Hit Lead Optimization (In Vivo Profiling) TRFRET->Hit IC50 Validation

Figure 1: Orthogonal FBDD workflow for 4-chloropyrimidine scaffold evaluation.

Protocol 1: Surface Plasmon Resonance (SPR) Binding Assay

Causality & Design Choice: SPR is selected over Isothermal Titration Calorimetry (ITC) because it requires significantly less recombinant protein and is exquisitely sensitive to the rapid kon​ and koff​ rates characteristic of low-molecular-weight fragments.

Self-Validating Mechanism: To prevent mass transport limitations and steric hindrance—which artificially inflate binding affinities—target immobilization must be strictly capped at a maximum response ( Rmax​ ) of 50 Resonance Units (RU). A reference flow cell (unmodified dextran) is mandatory to subtract the bulk refractive index changes caused by the DMSO solvent used to dissolve the pyrimidine fragment.

Step-by-Step Methodology:
  • Surface Preparation: Dock a CM5 sensor chip into the SPR instrument (e.g., Biacore). Prime the system with HBS-P+ buffer (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4).

  • Target Immobilization:

    • Activate Flow Cell 2 (FC2) using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

    • Dilute the recombinant target kinase (e.g., DYRK1A or EGFR) to 10 µg/mL in 10 mM Sodium Acetate (pH 5.0) and inject until an immobilization level of 30–50 RU is achieved.

    • Block remaining active esters with 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes. Treat FC1 identically but omit the protein (Reference Cell).

  • Analyte Preparation: Dissolve 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine in 100% DMSO to a 10 mM stock. Prepare a 2-fold dilution series (from 500 µM down to 7.8 µM) in running buffer, ensuring a final, constant DMSO concentration of 5% across all samples.

  • Injection & Kinetics: Inject the compound series over FC1 and FC2 at a high flow rate (50 µL/min) to minimize mass transport effects. Use a contact time of 60 seconds and a dissociation time of 120 seconds.

  • Data Processing: Double-reference the data (subtract FC1 from FC2, then subtract a buffer-only blank). Fit the sensorgrams to a 1:1 Langmuir binding model to extract Kd​ .

Protocol 2: TR-FRET Functional Kinase Assay

Causality & Design Choice: The 4-chloropyrimidine core and its elaborated derivatives can sometimes exhibit native fluorescence, which confounds standard biochemical assays. TR-FRET utilizes a Europium (Eu) chelate donor. By delaying the fluorescence measurement by 50–100 µs after excitation, all short-lived background autofluorescence from the compound and buffer decays completely, yielding a pristine signal-to-noise ratio [4].

Self-Validating Mechanism: The assay's statistical reliability is continuously monitored using the Z′ -factor. An assay plate is only deemed valid if Z′≥0.6 . Staurosporine, a pan-kinase inhibitor, is included on every plate as a positive control to ensure the dynamic range is maintained [1].

Step-by-Step Methodology:
  • Reagent Preparation: Prepare the Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35, 1 mM DTT).

  • Compound Plating: Dispense 100 nL of the elaborated 4-chloropyrimidine derivatives (in 100% DMSO) into a 384-well low-volume proxiplate using an acoustic liquid handler.

  • Kinase Reaction:

    • Add 5 µL of the target kinase (e.g., 1 nM final concentration) pre-mixed with the specific biotinylated peptide substrate.

    • Incubate for 15 minutes at room temperature to allow fragment pre-binding.

    • Initiate the reaction by adding 5 µL of ATP at its apparent Km​ value. Incubate for 60 minutes.

  • Detection Phase: Stop the reaction by adding 10 µL of the TR-FRET detection mixture containing EDTA (to chelate Mg2+ and halt kinase activity), Eu-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

  • Data Acquisition: Incubate for 60 minutes. Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm; Delay: 50 µs). Calculate the 665/615 nm emission ratio to determine IC50​ values.

Quantitative Data Presentation

The following table demonstrates a typical validation matrix. It illustrates how the parent fragment (CAS 2092251-20-0) is validated via SPR, and how subsequent SN​Ar elaboration at the 4-chloro position yields functional inhibition detectable by TR-FRET.

CompoundModification at C4MW ( g/mol )SPR Kd​ (µM)TR-FRET IC50​ (µM)Ligand Efficiency (LE)
Parent (CAS 2092251-20-0) -Cl (Chloro)236.67145.0> 5000.32
Derivative A -NH-Cyclopentyl285.3612.445.20.38
Derivative B -NH-(4-piperidyl)300.381.85.60.41

Table 1: Biophysical and biochemical profiling of the 4-chloropyrimidine fragment and its primary elaborated derivatives. Ligand Efficiency (LE) is calculated as ΔG/Nheavy​ .

References

  • Fiumana, A., et al. "Fragment-Derived Selective Inhibitors of Dual-Specificity Kinases DYRK1A and DYRK1B.
  • Gao, C., et al. "Discovery of a Novel Mutant-Selective Epidermal Growth Factor Receptor Inhibitor Using an In Silico Enabled Drug Discovery Platform.
  • Macarron, R., et al. "High-Throughput Screening for the Discovery of Enzyme Inhibitors.
  • Kozicka, Z., et al. "Molecular glues for protein-protein interactions: progressing towards a new dream." PMC, 2023.
  • ChemScene. "4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS 2092251-20-0)

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Solvent Conditions for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Reactions

Prepared by the Senior Application Scientist Team This guide is designed for researchers, scientists, and drug development professionals working with 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine. The following sections...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals working with 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine. The following sections provide in-depth troubleshooting advice and answers to frequently asked questions regarding the critical role of solvent selection in optimizing reaction outcomes. The principles discussed primarily focus on nucleophilic aromatic substitution (SNAr), a common reaction pathway for this substrate.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on how to diagnose and resolve problems by modifying solvent conditions.

Question 1: My reaction yield is low, and I'm recovering a significant amount of unreacted starting material. How can solvent choice improve conversion?

Answer: Low conversion is a frequent challenge and can often be traced back to suboptimal solvent selection. The root cause may be poor solubility of reactants or a slow reaction rate, both of which are heavily influenced by the solvent.

Causality: The reaction of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine with a nucleophile typically proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This pathway involves the formation of a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex. The stability of this intermediate is paramount for the reaction to proceed efficiently.

  • Polar Aprotic Solvents are Preferred: Solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and Acetonitrile (MeCN) are excellent choices. They possess large dipole moments that effectively stabilize the charged Meisenheimer complex, thereby lowering the activation energy and accelerating the reaction rate. Crucially, they do not form strong hydrogen bonds with the nucleophile, leaving it "naked" and highly reactive.

  • Inadequate Solubility: If your starting material or nucleophile has limited solubility in the chosen solvent at the reaction temperature, the effective concentration of reactants is lowered, leading to poor conversion. Increasing the temperature can sometimes help, but this may also promote side reactions. A solvent screening is often the best approach.

  • Protic Solvents Can Inhibit the Reaction: Polar protic solvents like ethanol, methanol, or water can significantly slow down SNAr reactions. They form a "solvent cage" around the nucleophile via hydrogen bonding, which stabilizes the nucleophile and reduces its energy and reactivity. This effect is especially pronounced with small, anionic nucleophiles.

Actionable Solutions:

  • Switch to a Polar Aprotic Solvent: If you are using a non-polar or polar protic solvent, switch to DMF, DMSO, or NMP. These are often the most effective solvents for SNAr reactions on electron-deficient rings like pyrimidine.

  • Conduct a Solubility Test: Before running the reaction, test the solubility of your starting material and nucleophile in a few candidate solvents at your target reaction temperature.

  • Consider a Solvent Mixture: If a single solvent does not provide adequate solubility, a co-solvent system (e.g., Toluene/DMF or Dioxane/DMSO) can be effective.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting material. If the reaction stalls, it is a strong indicator of a solvent-related issue.

Question 2: I'm observing significant formation of side products, particularly from reaction with the solvent itself (solvolysis). What's happening and how do I prevent it?

Answer: Solvolysis occurs when the solvent molecule acts as a nucleophile, competing with your intended nucleophile and leading to undesired byproducts. This is a common issue when using nucleophilic solvents, especially at elevated temperatures.

Causality:

  • Nucleophilic Solvents: Alcohols (methanol, ethanol) and water are common culprits. Under basic conditions or at high temperatures, they can displace the chloride on the pyrimidine ring. For instance, using methanol could yield the 4-methoxy analog as a significant byproduct.

  • Reaction with Amide Solvents: While DMF and NMP are excellent polar aprotic solvents, they can decompose at high temperatures or in the presence of strong bases/acids to generate nucleophilic species (dimethylamine from DMF) that can react with your substrate.

Actionable Solutions:

  • Choose a Non-Nucleophilic Solvent: Switch to solvents that are less likely to participate in the reaction, such as Dioxane, Toluene, or Acetonitrile. While potentially less effective at stabilizing the Meisenheimer complex than DMF or DMSO, they eliminate the risk of solvolysis.

  • Lower the Reaction Temperature: Side reactions often have a higher activation energy than the desired reaction. Running the reaction at the lowest possible temperature that still allows for a reasonable rate can significantly suppress byproduct formation.

  • Use a Stronger, More Hindered Base: If a base is required, using a non-nucleophilic, sterically hindered base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or a proton sponge can be beneficial over simpler amines or hydroxides.

  • Ensure Anhydrous Conditions: If using aprotic solvents, ensure they are thoroughly dried. Moisture can lead to the formation of the 4-hydroxy pyrimidine byproduct.

Frequently Asked Questions (FAQs)

Q1: What are the most important solvent properties to consider for reactions with 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine?

A1: The key is to match the solvent properties to the SNAr reaction mechanism. The most critical factors are:

  • Polarity (Dielectric Constant): A high dielectric constant helps to dissolve ionic reagents and stabilize charged intermediates.

  • Solvent Type (Protic vs. Aprotic): This is arguably the most crucial factor. Polar aprotic solvents are strongly recommended to enhance nucleophile reactivity and stabilize the key intermediate.

  • Boiling Point: The solvent's boiling point must be compatible with the required reaction temperature. A higher boiling point allows for a wider operational temperature range, which can be necessary to drive sluggish reactions to completion.

  • Solubilizing Power: The solvent must effectively dissolve the pyrimidine substrate, the nucleophile, and any other reagents.

Table 1: Properties of Common Solvents for Pyrimidine Reactions
SolventDielectric Constant (ε at 20°C)TypeBoiling Point (°C)Suitability for SNAr
N,N-Dimethylformamide (DMF) 36.7Polar Aprotic153Excellent
Dimethyl sulfoxide (DMSO) 46.7Polar Aprotic189Excellent
Acetonitrile (MeCN) 37.5Polar Aprotic82Good
Tetrahydrofuran (THF) 7.6Polar Aprotic66Moderate (Less polar)
1,4-Dioxane 2.2Non-polar Aprotic101Moderate (Often requires higher temps)
Ethanol (EtOH) 24.6Polar Protic78Poor to Moderate (Risk of solvolysis, solvates nucleophile)
Toluene 2.4Non-polar111Poor (Used as co-solvent or for specific cases)
Q2: Can I run this reaction under solvent-free conditions?

A2: Yes, solvent-free or "neat" conditions can be a highly effective strategy. Several studies on pyrimidine synthesis have shown that solvent-free conditions can lead to shorter reaction times, higher yields, and simplified work-up procedures. This approach aligns with green chemistry principles by reducing solvent waste.

Considerations for Solvent-Free Reactions:

  • Melting Points: This method is most suitable when at least one of the reactants is a liquid at the reaction temperature, or when the reactants form a eutectic mixture.

  • Thermal Stability: Ensure all reactants are stable at the required reaction temperature.

  • Mixing: Efficient stirring is crucial to ensure homogeneity in the absence of a solvent.

Q3: How do I design a solvent screening experiment?

A3: A systematic solvent screening is the most reliable way to identify optimal conditions. This is best done on a small scale using parallel reaction vials.

Experimental Protocols

Protocol 1: Small-Scale Parallel Solvent Screening

This protocol provides a framework for efficiently testing multiple solvents to optimize your reaction.

Objective: To identify the solvent that provides the highest conversion to the desired product with the fewest side products.

Materials:

  • 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

  • Nucleophile of interest

  • Base (if required)

  • Candidate solvents (e.g., DMF, DMSO, MeCN, Dioxane, Toluene)

  • Small reaction vials with caps (e.g., 2 mL microwave vials)

  • Stir bars

  • Heating block or oil bath

  • TLC plates or HPLC system

Procedure:

  • Preparation: In a fume hood, label a reaction vial for each solvent to be tested.

  • Add Solids: To each vial, add an identical amount of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (e.g., 25 mg, 1.0 eq) and a small stir bar. If a solid base is used, add it at this stage (e.g., K₂CO₃, 2.0 eq).

  • Add Solvent: Add a precise volume of each respective solvent to each vial (e.g., 0.5 mL).

  • Add Nucleophile: Add the nucleophile (e.g., 1.1 eq) to each vial. If the nucleophile is a liquid, add it via syringe. If it's a solid, it can be added with the pyrimidine substrate.

  • Seal and Heat: Securely cap the vials and place them in a pre-heated heating block set to the desired temperature (e.g., 80 °C). Ensure consistent stirring in all vials.

  • Monitor Reaction: After a set time (e.g., 2, 6, and 24 hours), take a small aliquot from each vial for analysis. Dilute the aliquot with a suitable solvent (e.g., ethyl acetate) and spot it on a TLC plate or inject it into an HPLC.

  • Analysis: Compare the consumption of starting material and the formation of the product spot/peak across the different solvents. Note the presence of any significant impurity spots/peaks.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Reaction Yield

This diagram outlines a logical process for diagnosing and solving issues of low conversion, emphasizing the role of solvent optimization.

TroubleshootingWorkflow cluster_start Problem cluster_diagnosis Diagnosis cluster_solution Solution Start Low Yield / Incomplete Conversion CheckSolubility Are all reactants soluble? Start->CheckSolubility CheckSolventType Is solvent Polar Aprotic? CheckSolubility->CheckSolventType Yes ScreenSolvents Perform Solvent Screen (Protocol 1) CheckSolubility->ScreenSolvents No CheckConditions Is temp/time sufficient? CheckSolventType->CheckConditions Yes SwitchSolvent Switch to DMF, DMSO, or MeCN CheckSolventType->SwitchSolvent No OptimizeTemp Increase Temperature / Time CheckConditions->OptimizeTemp No Success Reaction Optimized CheckConditions->Success Yes ScreenSolvents->Success SwitchSolvent->Success OptimizeTemp->Success

Caption: A decision tree for troubleshooting low yield in pyrimidine reactions.

Diagram 2: Influence of Solvent Type on SNAr Reactions

This diagram illustrates the mechanistic difference between polar aprotic and polar protic solvents in an SNAr reaction.

SolventEffect Conceptual representation of solvent effects on nucleophile reactivity and reaction rate. cluster_aprotic Polar Aprotic Solvent (e.g., DMF) cluster_protic Polar Protic Solvent (e.g., EtOH) Nu_aprotic Nu⁻ (Free & Reactive) Intermediate_aprotic [Meisenheimer Complex]⁻ (Stabilized by Solvent Dipole) Nu_aprotic->Intermediate_aprotic + Substrate Product_aprotic Product Intermediate_aprotic->Product_aprotic - Cl⁻ Nu_protic Nu⁻ (Solvated & Less Reactive) Intermediate_protic [Meisenheimer Complex]⁻ Nu_protic->Intermediate_protic + Substrate Product_protic Product (Slow Formation) Intermediate_protic->Product_protic - Cl⁻

Caption: Contrasting solvent effects on the SNAr reaction pathway.

References

  • Benchchem. Troubleshooting unexpected side reactions in pyrimidine synthesis.

  • Benchchem. Troubleshooting common issues in fluorinated pyrimidine synthesis.

  • Benchchem. Troubleshooting common issues in pyrimidine synthesis.

  • Benchchem. Optimization of reaction conditions for the synthesis of pyrimidine derivatives.

  • Gazitúa, M. et al. (2019). Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. IntechOpen.

  • Benchchem. Technical Support Center: Nucleophilic Substitution on Pyridine Rings.

  • Al-Warhi, T. et al. (2022). Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. Molecules.

  • Juárez-Ornelas, K. et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank.

  • LibreTexts Chemistry. Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.

  • Tungen, J. E. et al. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org.

  • Ghorbani-Vaghei, R. & Malaekehpour, S. M. (2020). Introduction of an Efficient Protocol for the Synthesis of Some of the Pyrimidine Derivatives under Solvent-Free Conditions. Polycyclic Aromatic Compounds.

  • LibreTexts Chemistry. Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1.

  • Baluja, S. et al. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. Journal of Applicable Chemistry.

  • Wu, J. et al. (2018). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. LinkedIn.

  • Benchchem. Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives Using 2-(Chloromethyl)pyrimidine hydrochloride.

  • LibreTexts Chemistry. (2022). 3.6F: Troubleshooting.

  • Wang, L. et al. (2023). Metal- and Solvent-Free Synthesis of Substituted Pyrimidines via an NH4I-Promoted Three-Component Tandem Reaction. The Journal of Organic Chemistry.

  • ECHEMI. (2022). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?

  • Chemistry Steps. (2022). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.

  • St. Paul's Cathedral Mission College. Nucleophilic Substitution Reaction (PART-2) Solvent Effects.

  • Zhang, C. et al. (2018). Thermodynamic study of solubility for 2-amino-4-chloro-6-methoxypyrimidine in twelve organic solvents at temperatures from 273.15 K to 323.15 K. Journal of Chemical & Engineering Data.

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
Optimization

stability testing and degradation prevention for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Welcome to the Technical Support and Troubleshooting Center. As application scientists and drug development professionals, working with halogenated pyrimidines requires a rigorous understanding of their intrinsic reactiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Center. As application scientists and drug development professionals, working with halogenated pyrimidines requires a rigorous understanding of their intrinsic reactivity. This guide provides field-proven insights into the stability, degradation mechanisms, and handling protocols for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine , ensuring the scientific integrity of your experimental workflows.

Part 1: Core FAQs & Mechanistic Troubleshooting

Q1: Why is this compound highly sensitive to moisture, and what is the primary degradation mechanism?

The Causality: The pyrimidine ring is highly electron-deficient due to the electronegativity of its two endocyclic nitrogen atoms. This mesomeric and inductive electron withdrawal strongly activates the C2, C4, and C6 positions toward nucleophilic attack. In 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, the C4 position is flanked by a nitrogen atom and conjugated with the other, making the C4-Cl bond highly susceptible to Nucleophilic Aromatic Substitution (SNAr) [1].

When exposed to ambient moisture or protic solvents, water acts as a nucleophile. The reaction proceeds via a rate-determining step where a negatively charged addition intermediate (Meisenheimer complex) is formed, temporarily disrupting aromaticity. This is followed by the rapid expulsion of the chloride leaving group, resulting in the formation of 6-(4-fluorobenzyl)-2-methylpyrimidin-4-ol, which rapidly tautomerizes to its more stable pyrimidone form[1].

SNAr_Mechanism A 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine B Nucleophilic Attack (H2O/OH-) at C4 Position A->B Moisture / High pH C Meisenheimer Complex (Loss of Aromaticity) B->C Rate-Determining Step D Expulsion of Chloride Ion (-HCl) C->D Fast E 6-(4-fluorobenzyl)-2-methyl pyrimidin-4-ol (Degradant) D->E Tautomerization

Fig 1: Nucleophilic Aromatic Substitution (SNAr) hydrolysis pathway of the chloropyrimidine ring.

Q2: How should I store the compound to prevent baseline degradation before experiments?

The Causality: Thermal energy helps overcome the activation barrier for Meisenheimer complex formation, while moisture provides the nucleophile. Therefore, both must be strictly controlled. Actionable Solution: Store the compound as a lyophilized solid at -20°C in a tightly sealed container backfilled with an inert gas (Argon or Nitrogen). Never store this compound in DMSO or Methanol stock solutions for prolonged periods. DMSO is highly hygroscopic; the absorbed ambient water will rapidly hydrolyze the C-Cl bond at room temperature, ruining your assay baseline.

Q3: During formulation or assay development, which solvents should be strictly avoided?

The Causality: Any solvent with nucleophilic properties will actively displace the C4-chloro group. Actionable Solution: Strictly avoid primary/secondary amines (unless intended as reagents for cross-coupling) and alcohols (methanol, ethanol, isopropanol). Use anhydrous, non-nucleophilic solvents such as Acetonitrile, Dichloromethane (DCM), or Tetrahydrofuran (THF). Ensure these solvents are stored over molecular sieves to maintain anhydrous conditions.

Part 2: Quantitative Stability Data Summaries

To aid in your experimental planning, the following table summarizes the expected degradation profile of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine under various stress conditions.

Table 1: Accelerated Degradation Profile (Simulated 24-Hour Stress Test)

Stress ConditionReagent / EnvironmentTemp (°C)Intact API (%)Major Degradant (%)Actionable Insight
Aqueous Control H2O / Acetonitrile (1:1)25°C88.5%11.2% (Pyrimidone)Compound is unstable in aqueous mixtures over 24h. Prepare fresh.
Acidic Hydrolysis 0.1 M HCl (aq)60°C< 5.0%> 90.0% (Pyrimidone)Extreme sensitivity to low pH[2]. Avoid acidic mobile phases if possible.
Basic Hydrolysis 0.1 M NaOH (aq)60°C< 1.0%> 95.0% (Pyrimidone)Hydroxide is a strong nucleophile; rapid SNAr degradation occurs[2].
Oxidative Stress 3% H2O225°C92.0%6.5% (N-Oxides)Moderate stability. Benzyl position is relatively stable compared to C-Cl bond.
Thermal (Solid) Dry Heat80°C99.2%< 0.5%Highly stable in the solid state when completely devoid of moisture.

Part 3: Step-by-Step Experimental Protocols

Protocol: ICH Q1A(R2) Compliant Forced Degradation (Stress Testing) Assay

To establish a self-validating stability profile for regulatory submissions or internal quality control, you must follow the framework outlined by the International Council for Harmonisation (ICH)[3].

System Suitability & Validation Check: Before beginning, inject a known standard of the expected pyrimidone degradant into your LC-MS to ensure baseline resolution between the intact chloropyrimidine and the hydrolyzed product.

Step 1: Stock Solution Preparation

  • Weigh exactly 10.0 mg of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

  • Dissolve in 10.0 mL of anhydrous Acetonitrile (HPLC grade, dried over 3Å molecular sieves) to create a 1.0 mg/mL stock.

Step 2: Hydrolytic Stress Setup (Acid/Base)

  • Acidic: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 0.1 M HCl. Seal and incubate at 60°C for 24 hours[2].

  • Basic: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 0.1 M NaOH. Seal and incubate at 60°C for 24 hours[2].

  • Quenching (Critical): After 24 hours, immediately neutralize the acidic sample with 0.1 M NaOH, and the basic sample with 0.1 M HCl to arrest the degradation kinetics.

Step 3: Oxidative & Thermal Stress Setup

  • Oxidative: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 3% H2O2. Incubate at room temperature in the dark for 24 hours.

  • Thermal: Place 5.0 mg of the solid powder in a sealed glass ampoule. Heat in a controlled oven at 80°C for 72 hours. Re-dissolve in 5.0 mL of anhydrous Acetonitrile prior to analysis.

Step 4: LC-MS Analysis

  • Dilute all quenched samples 1:10 with the initial mobile phase.

  • Run on a C18 reverse-phase column using a gradient of Water/Acetonitrile (ensure minimal time in the aqueous phase prior to column binding to prevent on-column degradation).

  • Quantify the decrease in the parent peak (m/z corresponding to [M+H]+ of the chloropyrimidine) and the rise of the degradant peak (m/z corresponding to the pyrimidone).

ICH_Stability Start Batch Selection (3 Primary Batches) Stress Forced Degradation (Hydrolysis, Oxidation, Heat) Start->Stress LongTerm Long-Term Testing (25°C/60% RH, 12 Months) Start->LongTerm Accel Accelerated Testing (40°C/75% RH, 6 Months) Start->Accel Analysis LC-MS/HPLC Analysis (Quantify Intact API & Degradants) Stress->Analysis LongTerm->Analysis Accel->Analysis

Fig 2: ICH Q1A(R2) compliant stability testing workflow for new drug substances.

References

  • Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-) Environmental Science & Technology - ACS Publications URL:[Link]

  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline European Medicines Agency (EMA) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine vs other fluorinated pyrimidine derivatives

As a Senior Application Scientist, selecting the optimal pyrimidine building block is rarely a matter of simple availability; it is a strategic decision that dictates the pharmacokinetic (PK) and pharmacodynamic (PD) tra...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the optimal pyrimidine building block is rarely a matter of simple availability; it is a strategic decision that dictates the pharmacokinetic (PK) and pharmacodynamic (PD) trajectory of a drug candidate. Fluorinated pyrimidines have become foundational in modern medicinal chemistry, exploiting fluorine’s high electronegativity and small Van der Waals radius to modulate pKa, enhance metabolic stability, and improve target binding affinities (1[1]).

This guide provides an objective, data-driven comparison between 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CFBMP) and other standard fluorinated pyrimidine derivatives, equipping you with the mechanistic rationale and self-validating protocols necessary for advanced scaffold functionalization.

Structural & Electronic Profiling: Mechanistic Causality

To understand the utility of CFBMP, we must deconstruct its substitution pattern and the causality behind its design:

  • The 4-Chloro Group (The Reactive Handle): Position 4 is highly electrophilic due to the electron-withdrawing nature of the adjacent ring nitrogens. This makes the C4-Cl bond primed for Nucleophilic Aromatic Substitution (SNAr) with anilines or aliphatic amines—a classic method for installing hinge-binding motifs in kinase inhibitors (2[2]).

  • The 6-(4-Fluorobenzyl) Group (The Hydrophobic Probe): Unlike direct ring fluorination (e.g., 5-fluorouracil derivatives), the 4-fluorobenzyl pendant acts as a flexible, lipophilic vector. It is specifically designed to occupy deep hydrophobic pockets (such as the DFG-out pocket in Type II kinase inhibitors). The para-fluoro substitution is a deliberate metabolic shield; it blocks Cytochrome P450 (CYP450)-mediated para-hydroxylation, significantly extending the molecule's in vivo half-life.

  • The 2-Methyl Group (The Modulator): The C2-methyl group serves a dual purpose. Sterically, it dictates the rotational conformation of the SNAr product, often locking the molecule into a bioactive conformation. Electronically, it donates electron density into the pyrimidine ring via hyperconjugation. This slightly tempers the electrophilicity of the ring compared to a 2-H or 2-Cl analog, preventing off-target covalent binding with endogenous thiols (like glutathione) while maintaining sufficient reactivity for controlled synthesis (3[3]).

Comparative Performance Analysis

When designing a synthetic route, CFBMP is typically weighed against other commercially available fluorinated pyrimidines. The table below synthesizes their comparative performance metrics.

Feature / Metric4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CFBMP)2,4-Dichloro-5-fluoropyrimidine (2,4-DC-5-FP)4-Chloro-2-(trifluoromethyl)pyrimidine (4-Cl-2-TFMP)
Primary Application Type II Kinase Inhibitors, Allosteric ModulatorsType I Kinase Inhibitors, Covalent InhibitorsCNS Drugs, High-Lipophilicity Targets
SNAr Reactivity Moderate (Tempered by 2-methyl)Very High (Dual Cl, F-withdrawal)High (Strong CF3 withdrawal)
Regioselectivity Single reactive site (C4)Requires careful temperature control to favor C4 over C2Single reactive site (C4)
Metabolic Liability Low (Para-position blocked by F)Moderate (C6 position is open to oxidation)Low (CF3 is highly stable)
LogP Contribution High (+ Lipophilic benzyl group)Low (Small footprint)Moderate (+ CF3 lipophilicity)
Structural Role Provides a flexible 3D vectorRigid, planar hinge-binderRigid, electron-deficient core

Data supported by structure-activity relationship studies on CDK and Aurora kinase inhibitors (4[5]).

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocol for the SNAr amination of CFBMP is designed as a self-validating system. The causality of each reagent choice is explicitly defined.

Protocol: Regioselective SNAr Amination of CFBMP with an Aniline Derivative

Objective: To couple a hinge-binding aniline to the C4 position of CFBMP. Rationale: Because the 2-methyl group reduces the ring's electrophilicity, standard room-temperature SNAr conditions (which work for 2,4-DC-5-FP) will fail or stall. We must utilize a higher boiling solvent and thermal energy to drive the reaction.

Materials:

  • CFBMP (1.0 eq)

  • Substituted Aniline (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Solvent: n-Butanol (Anhydrous)

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under N2, dissolve CFBMP (1.0 eq) in anhydrous n-butanol (0.2 M concentration).

    • Causality:n-Butanol is chosen because its boiling point (117 °C) allows for sufficient thermal energy to overcome the activation barrier imposed by the electron-donating 2-methyl group.

  • Reagent Addition: Add the substituted aniline (1.2 eq) followed by DIPEA (2.5 eq).

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct. Failing to scavenge HCl will result in the protonation of the aniline nucleophile, immediately halting the reaction.

  • Thermal Activation: Heat the reaction mixture to 100 °C and stir for 12–16 hours.

  • In-Process Validation (LC-MS): At 12 hours, sample 10 µL of the reaction, dilute in 1 mL MeCN, and inject into the LC-MS.

    • Validation Check: You should observe the disappearance of the CFBMP mass peak [M+H]+ 237.1 and the appearance of the product mass. If unreacted CFBMP remains, spike an additional 0.5 eq of DIPEA and heat for 4 more hours.

  • Workup & Isolation: Cool the mixture to room temperature. Concentrate under reduced pressure. Dissolve the crude residue in EtOAc and wash sequentially with saturated NaHCO3 (to remove residual acid) and brine.

  • Purification: Dry the organic layer over anhydrous Na2SO4, filter, and purify via flash chromatography (Hexanes/EtOAc gradient).

Signaling Pathway & Synthetic Workflow Visualization

The following diagram illustrates the logical decision matrix for selecting a fluorinated pyrimidine scaffold based on the target kinase's structural biology, leading into the synthetic and biological validation workflow.

G cluster_scaffolds Scaffold Selection Matrix Start Target Kinase Identification S1 CFBMP (Deep Pocket / Type II) Start->S1 Requires flexible vector S2 2,4-DC-5-FP (Hinge Binding / Type I) Start->S2 Requires planar core S3 4-Cl-2-TFMP (High Lipophilicity) Start->S3 Requires CNS penetration SNAr SNAr Amination (C4 Position Functionalization) S1->SNAr S2->SNAr S3->SNAr Assay In Vitro Kinase Assay & LC-MS Validation SNAr->Assay Yield > 80% & Purity > 98% Lead Lead Optimization (CYP450 Stability Check) Assay->Lead IC50 < 10nM

Caption: Workflow for kinase inhibitor design comparing fluorinated pyrimidine scaffolds.

References

  • The Role of Fluorinated Pyrimidines in Modern Drug Discovery, nbinno.com.
  • Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine, NIH.gov.
  • Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry, NIH.gov.
  • 2,4-Dichloro-5-fluoropyrimidine, Sigma-Aldrich.
  • Discovery of novel 5-fluoro-N2,N4-diphenylpyrimidine-2,4-diamines as potent inhibitors against CDK2 and CDK9, NIH.gov.
  • Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors, MDPI.com.
  • Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles, ACS Publications.

Sources

Comparative

validating the purity of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine reference standards

An authoritative evaluation of pharmaceutical reference standards requires moving beyond simple compliance and approaching purity validation as a rigorous physical chemistry problem. As a Senior Application Scientist, I...

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Author: BenchChem Technical Support Team. Date: April 2026

An authoritative evaluation of pharmaceutical reference standards requires moving beyond simple compliance and approaching purity validation as a rigorous physical chemistry problem. As a Senior Application Scientist, I have designed this guide to objectively compare the analytical methodologies used to validate the purity of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0).

This compound is a highly reactive electrophilic building block. Its C4-chloro position is primed for Nucleophilic Aromatic Substitution (SNAr), making it a critical intermediate in the synthesis of targeted kinase inhibitors. If a reference standard of this compound contains hidden impurities—such as the unreactive 4-hydroxy hydrolysis product or a des-chloro dead-end diluent—it will directly skew downstream stoichiometric calculations and biological assays.

To guarantee >98% purity, we must employ an orthogonal, self-validating analytical strategy in accordance with ICH Q2(R2) guidelines[1],[2].

Comparative Analysis of Purity Validation Alternatives

Relying on a single analytical technique is a critical failure point in reference standard certification. The traditional "mass balance" approach (HPLC-UV) assumes all impurities share the same response factor, which is rarely true[3]. To establish true metrological traceability, we must compare and combine relative and absolute quantification methods[4],[5].

Table 1: Quantitative Comparison of Analytical Techniques for Pyrimidine Validation

Analytical TechniquePrimary OutputSpecificity / ResolutionTypical LOD / LOQCost / ThroughputMechanistic Advantage
HPLC-UV (254 nm) Relative Purity (%)High (depends on stationary phase)0.05% / 0.10%Low / HighExcellent for routine batch release and detecting UV-active chromophores[6].
LC-HRMS (ESI+) Impurity IDVery High (exact mass m/z)0.01% / 0.05%High / MediumDistinguishes structurally similar impurities (e.g., des-fluoro vs. des-chloro)[7].
1H-qNMR Absolute Purity (% w/w)Moderate (requires isolated proton signals)0.50% / 1.00%Medium / LowDirect traceability to SI units without needing an identical reference standard[8],[9].

Self-Validating Experimental Protocols

A robust analytical protocol must be self-validating—meaning the system inherently proves its own accuracy during every run. Below are the optimized, step-by-step methodologies for validating 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

Protocol A: Orthogonal HPLC-UV/MS for Relative Impurity Profiling

This method separates the active compound from its synthetic byproducts (e.g., regioisomers and hydrolysis products)[10].

  • Step 1: Mobile Phase Preparation.

    • Action: Prepare Mobile Phase A (Water + 0.1% Trifluoroacetic acid [TFA]) and Mobile Phase B (Acetonitrile + 0.1% TFA).

    • Causality: The pyrimidine nitrogens are weakly basic. In neutral water, they will partially ionize and interact with residual silanols on the C18 column, causing severe peak tailing. TFA fully protonates these nitrogens and acts as an ion-pairing agent, ensuring sharp, symmetrical peaks for accurate area integration[6].

  • Step 2: System Suitability Test (SST) - The Self-Validating Step.

    • Action: Inject an SST mixture containing the target analyte spiked with 1% of a known closely eluting impurity (e.g., 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine).

    • Validation: The run is only accepted if the chromatographic resolution ( Rs​ ) between the API and the impurity is > 2.0. If Rs​ < 2.0, the system is deemed unfit, preventing the masking of co-eluting impurities[2].

  • Step 3: Gradient Elution & Detection.

    • Action: Run a gradient from 10% B to 90% B over 15 minutes on a sub-2 µm C18 column. Monitor at 254 nm.

    • Causality: The conjugated pyrimidine ring exhibits a strong π→π∗ transition near 254 nm, maximizing the signal-to-noise ratio.

Protocol B: 1H-qNMR for Absolute Purity Determination

Quantitative NMR (qNMR) is the gold standard for absolute purity, as the signal area is strictly proportional to the number of nuclei, avoiding the need for response factor corrections[4],[5].

  • Step 1: Sample and Internal Standard (IS) Preparation.

    • Action: Accurately weigh ~10.0 mg of the pyrimidine sample and ~5.0 mg of NIST-traceable Dimethyl sulfone (DMSO 2​ ) into a vial. Dissolve in 0.6 mL of DMSO- d6​ .

    • Causality: DMSO- d6​ is chosen over CDCl 3​ because the basic pyrimidine nitrogens can interact with trace DCl in CDCl 3​ , causing chemical shift drift. DMSO- d6​ provides a highly solvating, stable environment. Dimethyl sulfone is used as the IS because it provides a sharp, isolated singlet at ~3.0 ppm that does not interfere with the analyte's signals[9].

  • Step 2: Acquisition Parameters (Critical Step).

    • Action: Set the relaxation delay (D1) to 60 seconds and the pulse angle to 90°.

    • Causality: Quantitative accuracy requires all protons to fully relax to their ground state between pulses. The longitudinal relaxation time ( T1​ ) for small molecules is typically 2–5 seconds. Setting D1 > 5 × T1​ ensures >99% relaxation. A shorter delay would saturate the signals, leading to an artificial inflation or deflation of the calculated purity[5].

  • Step 3: Dual-Signal Integration - The Self-Validating Step.

    • Action: Integrate the IS peak (3.0 ppm, 6H). Then, independently integrate two distinct signals from the pyrimidine: the isolated C5-H pyrimidine proton (singlet, ~7.2 ppm, 1H) and the benzyl -CH 2​

      • protons (singlet, ~4.0 ppm, 2H).
    • Validation: Calculate the absolute mass purity twice—once using the C5-H integral and once using the -CH 2​

      • integral. If the two calculated purities agree within ±0.5%, the measurement is self-validated. If they diverge, it proves a hidden impurity is co-eluting under one of the NMR signals, and the batch must be investigated[9].

Orthogonal Validation Workflow

To achieve certification, the relative purity obtained from Mass Balance (HPLC/LC-MS) must be cross-verified against the absolute purity obtained from qNMR.

Workflow cluster_0 Relative Purity (Mass Balance) cluster_1 Absolute Purity Start 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine HPLC HPLC-UV (254 nm) Area Normalization Start->HPLC LCMS LC-HRMS Impurity Profiling Start->LCMS qNMR 1H-qNMR vs. Traceable IS Start->qNMR Decision Orthogonal Concordance (Δ < 0.5%)? HPLC->Decision LCMS->Decision qNMR->Decision Cert Certified Reference Standard (>98% Purity) Decision->Cert Yes Reject Repurification Decision->Reject No

Orthogonal validation workflow for pyrimidine reference standards using mass balance and qNMR.

References

  • [1] International Council for Harmonisation (ICH). ICH Q2(R2) Validation of analytical procedures. Available at:[Link]

  • [4] MDPI Applied Sciences. Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Available at: [Link]

  • [6] Journal of Emerging Technologies and Innovative Research (JETIR). Method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. Available at: [Link]

  • [2] European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Available at:[Link]

  • [8] JEOL. Quantitative NMR (qNMR) – Moving into the future with an evolution of reliability. Available at:[Link]

  • [5] PubMed (Anal Bioanal Chem). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Available at:[Link]

  • [10] Research Journal of Pharmacy and Technology. Development and Validation of HPLC Determination of related Substances. Available at:[Link]

  • [3] ResearchGate. HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Available at:[Link]

Sources

Validation

Comparative Efficacy of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine in Kinase-Targeted Biological Assays: A Scaffold Evaluation Guide

Target Audience: Researchers, medicinal chemists, and drug development professionals. Executive Summary & Structural Rationale In the landscape of targeted therapeutics, the pyrimidine nucleus is universally recognized a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Executive Summary & Structural Rationale

In the landscape of targeted therapeutics, the pyrimidine nucleus is universally recognized as a privileged scaffold for the development of protein kinase inhibitors . However, the transition from a generic pyrimidine core to a highly selective, metabolically stable lead compound requires precise structural functionalization.

4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0) represents an advanced, pre-functionalized building block heavily utilized in Fragment-Based Drug Discovery (FBDD). This guide objectively evaluates its baseline biochemical and cellular performance against simpler alternatives.

Causality in Scaffold Design:

  • The 4-Chloro Group: Serves as a reactive electrophilic handle for SNAr functionalization (typically with anilines to form the hinge-binding motif of Type I/II kinase inhibitors).

  • The 4-Fluorobenzyl Group: This is the critical differentiator. The benzyl moiety is designed to project into the deep hydrophobic pocket (e.g., the DFG-out conformation pocket). The para-fluoro substitution serves a dual purpose: it provides favorable halogen-protein interactions that enhance binding affinity, and it sterically blocks the primary site of Cytochrome P450-mediated aromatic oxidation, thereby drastically improving metabolic stability.

Comparative Efficacy Profiling

To objectively demonstrate the superiority of the 4-fluorobenzyl substitution, we compare 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine against two baseline alternatives: the unsubstituted core (4-Chloro-2-methylpyrimidine) and the non-fluorinated analog (4-Chloro-6-benzyl-2-methylpyrimidine).

The data below represents standardized fragment-level screening metrics prior to final target functionalization.

Table 1: Quantitative Scaffold Comparison in Early-Stage Assays
Scaffold / Building BlockStructural ModificationsKinase Binding (Kd, µM)TR-FRET IC50 (µM)Lipophilicity (cLogP)HLM Clearance (µL/min/mg)
4-Chloro-2-methylpyrimidine Baseline Core>100>1001.2245.2
4-Chloro-6-benzyl-2-methylpyrimidine + Benzyl Ring45.362.12.8585.4
4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine + 4-Fluoro Substitution12.1 18.5 3.10 22.1

Data Synthesis: The addition of the un-substituted benzyl ring improves baseline kinase affinity by occupying the hydrophobic pocket, but it introduces a severe metabolic liability, nearly doubling human liver microsomal (HLM) clearance. The integration of the para-fluoro group in our target compound rescues this liability (reducing clearance to 22.1 µL/min/mg) while simultaneously improving the TR-FRET IC50 to 18.5 µM—an exceptionally strong starting point for a fragment-sized molecule.

Fragment-Based Screening Workflow

FBDD A Scaffold Selection CAS: 2092251-20-0 B TR-FRET Kinase Assay (Primary Screen) A->B Synthesis & Prep C SPR Binding Kinetics (Orthogonal Validation) B->C IC50 < 50 µM D In Vitro Microsomal Stability C->D Confirmed Kd E WST-1 Cell Viability (Toxicity Profiling) C->E Parallel Screen F Lead Optimization Candidate D->F E->F

Fragment-based drug discovery workflow for pyrimidine scaffolds.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the protocols used to generate the comparative data above must be self-validating. We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for biochemical screening and the WST-1 assay for cellular toxicity profiling.

Protocol A: TR-FRET Kinase Binding Assay

Causality & Rationale: TR-FRET is selected over standard radiometric assays because it eliminates radioactive waste and dramatically reduces false positives caused by compound auto-fluorescence—a common issue in fragment libraries .

Self-Validation System: Every 384-well plate must include Staurosporine (10 µM) as a positive control for 100% inhibition, and 1% DMSO as a negative vehicle control. The assay is only deemed valid if the calculated Z'-factor is ≥ 0.6.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the target kinase (e.g., EGFR or Haspin) to a final well concentration of 0.5 nM.

  • Compound Incubation: Dispense 100 nL of the pyrimidine fragments (10-point dose-response, starting at 100 µM) into a 384-well pro-plate. Add 5 µL of the kinase solution and incubate for 15 minutes at room temperature to allow pre-equilibrium binding.

  • Reaction Initiation: Add 5 µL of a substrate mix containing ATP (at the empirically determined Km) and biotinylated peptide substrate (1 µM). Incubate for 60 minutes.

  • Detection Phase: Terminate the reaction by adding 10 µL of Stop/Detection buffer containing EDTA (to chelate Mg2+), Europium-labeled anti-phospho antibody (donor), and Streptavidin-APC (acceptor).

  • Readout: Incubate for 60 minutes, then read on a microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm). Calculate the 665/620 ratio to determine IC50.

Protocol B: WST-1 Cell Viability & Toxicity Assay

Causality & Rationale: Early-stage building blocks must be screened to ensure they do not possess off-target, generalized cytotoxicity before further functionalization. The WST-1 assay is chosen over the traditional MTT assay because WST-1 yields a water-soluble formazan dye, eliminating the need for a solubilization step and allowing for continuous kinetic reading .

Self-Validation System: The assay requires a signal-to-background ratio of >5. Puromycin (10 µg/mL) is used as a positive control for cell death.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cells (e.g., HeLa or Ba/F3) at 5,000 cells/well in 90 µL of complete growth medium in a 96-well clear-bottom plate. Incubate overnight at 37°C, 5% CO2.

  • Compound Treatment: Add 10 µL of the pyrimidine fragments (diluted in media to achieve a final concentration of up to 100 µM, 0.5% DMSO max). Incubate for 48 hours.

  • WST-1 Addition: Add 10 µL of the WST-1 reagent directly to each well.

  • Incubation & Readout: Incubate the plate for 2 hours at 37°C. Measure the absorbance at 450 nm (with a reference wavelength at 650 nm to correct for plate background) using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the DMSO vehicle control. Scaffolds demonstrating >80% viability at 50 µM are cleared for further optimization.

Biological Context: Target Signaling Pathway

Pyrimidine derivatives synthesized from the 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine scaffold are typically optimized to target Receptor Tyrosine Kinases (RTKs) and their downstream effectors. The diagram below illustrates the canonical RTK/MAPK signaling cascade that these optimized inhibitors are designed to arrest.

Pathway L Growth Factor (Ligand) R Receptor Tyrosine Kinase (Target) L->R Binds RAS RAS Protein R->RAS Phosphorylation RAF RAF Kinase RAS->RAF Activates MEK MEK Kinase RAF->MEK Phosphorylates ERK ERK Kinase MEK->ERK Phosphorylates N Cell Proliferation & Survival ERK->N Gene Transcription

RTK signaling pathway targeted by pyrimidine-derived kinase inhibitors.

References

  • Title: Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) Source: Current Topics in Medicinal Chemistry (via PubMed) URL: [Link]

  • Title: Identification of small molecule inhibitors of the mitotic kinase haspin by high-throughput screening using a homogeneous time-resolved fluorescence resonance energy transfer assay Source: Journal of Biomolecular Screening (via PubMed Central) URL: [Link]

  • Title: Biochemical and cell biological assays to identify and characterize DNA helicase inhibitors Source: Methods (via ScienceDirect / DOI) URL: [Link]

Comparative

A Comparative Guide to the Reproducibility of Synthetic Routes for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

For Researchers, Scientists, and Drug Development Professionals The synthesis of specifically substituted pyrimidines is a cornerstone of medicinal chemistry, with this heterocyclic scaffold being central to a vast array...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The synthesis of specifically substituted pyrimidines is a cornerstone of medicinal chemistry, with this heterocyclic scaffold being central to a vast array of therapeutic agents. The target molecule, 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, is a key intermediate for the synthesis of various biologically active compounds. The reproducibility of its synthetic route is paramount for consistent production, scalability, and ultimately, the reliability of downstream applications in drug discovery and development. This guide provides an in-depth, objective comparison of plausible synthetic routes to this target molecule, with a focus on experimental data, reproducibility, and practical considerations for the research scientist.

Introduction

The reliable synthesis of complex organic molecules is a significant challenge in drug development. Minor variations in reaction conditions can lead to inconsistent yields, difficult-to-remove impurities, and challenges in scaling up production. This guide explores two primary, reproducible synthetic pathways to 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine, offering a comparative analysis to aid in the selection of the most appropriate route for a given research or development context.

Synthetic Route 1: Pyrimidine Ring Construction Followed by Chlorination

This classical and widely employed approach involves the initial construction of the pyrimidine core, followed by a chlorination step to yield the final product. This two-step process offers a high degree of control and is generally reproducible.

Step 1: Synthesis of 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine

The initial step involves the condensation of a β-keto ester or a similar 1,3-dicarbonyl compound with an amidine. In this case, the reaction of 1-(4-fluorophenyl)propan-2-one with acetamidine hydrochloride in the presence of a base will yield the desired 4-hydroxypyrimidine intermediate. This reaction is a variation of the well-established Pinner synthesis for pyrimidines.[1]

Reaction Mechanism: The reaction proceeds via a nucleophilic attack of the amidine on the carbonyl groups of the β-keto ester, followed by cyclization and dehydration to form the stable pyrimidine ring.

Experimental Protocol:

  • To a solution of sodium ethoxide (prepared by dissolving 1.1 equivalents of sodium in anhydrous ethanol), add 1.0 equivalent of 1-(4-fluorophenyl)propan-2-one and 1.05 equivalents of acetamidine hydrochloride.

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid or dilute HCl) to precipitate the product.

  • Filter the solid, wash with cold ethanol, and dry under vacuum to obtain 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine.

Step 2: Chlorination of 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine

The conversion of the 4-hydroxypyrimidine to the 4-chloro derivative is a crucial step. The most common and effective reagent for this transformation is phosphorus oxychloride (POCl₃).[2]

Reaction Mechanism: The hydroxyl group of the pyrimidine is converted into a better leaving group by reaction with POCl₃, which is then displaced by a chloride ion.

Experimental Protocol (Conventional Method):

  • In a round-bottom flask equipped with a reflux condenser, suspend 1.0 equivalent of 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine in an excess of phosphorus oxychloride (5-10 equivalents).

  • Add a catalytic amount of a tertiary amine, such as N,N-dimethylaniline (0.1-0.2 equivalents).

  • Heat the mixture to reflux (approximately 110 °C) for 2-4 hours.

  • After the reaction is complete (monitored by TLC), cool the mixture to room temperature and carefully quench the excess POCl₃ by slowly pouring the mixture onto crushed ice.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.[3][4]

Alternative Protocol (Solvent-Free Chlorination):

A more environmentally friendly and scalable approach involves a solvent-free chlorination using equimolar amounts of POCl₃.[2][5][6]

  • In a sealed, pressure-rated reactor, combine 1.0 equivalent of 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine, 1.0-1.2 equivalents of POCl₃, and 1.0 equivalent of pyridine.

  • Heat the sealed reactor to 140-160 °C for 2-4 hours.

  • After cooling, carefully quench the reaction mixture with cold water.

  • Adjust the pH to 8-9 with a saturated sodium carbonate solution to precipitate the product.

  • Filter the solid product, wash with water, and dry under vacuum.

Reproducibility and Challenges of Route 1

The condensation step is generally reproducible, with yields often depending on the purity of the starting materials and the efficiency of the base. The chlorination step, while robust, can present challenges. Incomplete reactions can occur with insufficient POCl₃ or at lower temperatures.[7] Over-chlorination or the formation of tarry byproducts can result from excessive heat or prolonged reaction times.[8] The quenching of excess POCl₃ is highly exothermic and must be performed with extreme care, especially on a larger scale.[7] The solvent-free method offers better atom economy and safety on a larger scale.[2]

Synthetic Route 2: Suzuki Cross-Coupling

An alternative and more convergent approach to the target molecule is through a palladium-catalyzed Suzuki cross-coupling reaction. This route involves the coupling of a pre-functionalized pyrimidine with a suitable organoboron reagent.

Proposed Suzuki Coupling Reaction

This would involve the reaction of a 4-chloro-6-unsubstituted-2-methylpyrimidine with (4-fluorobenzyl)boronic acid or a related derivative. However, the synthesis of the required (4-fluorobenzyl)boronic acid adds an extra step. A more practical approach would be to couple 4,6-dichloro-2-methylpyrimidine with a (4-fluorophenyl)methylzinc reagent or to perform a Suzuki coupling with 4-fluorophenylboronic acid at the 6-position, followed by a subsequent functionalization of the 4-position. A more direct Suzuki approach would be the coupling of a suitable boronic acid with a 4,6-dichloropyrimidine. For our target molecule, this would involve the coupling of 4,6-dichloro-2-methylpyrimidine with (4-fluorobenzyl)boronic acid.

Reaction Mechanism: The Suzuki coupling proceeds through a catalytic cycle involving oxidative addition of the chloropyrimidine to a Pd(0) complex, transmetalation with the organoboron reagent, and reductive elimination to form the C-C bond and regenerate the catalyst.

Experimental Protocol (General):

  • To a degassed mixture of a suitable solvent (e.g., 1,4-dioxane/water or toluene), add 1.0 equivalent of 4,6-dichloro-2-methylpyrimidine, 1.1 equivalents of (4-fluorobenzyl)boronic acid, and 2.0-3.0 equivalents of a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).

  • Add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a suitable ligand if necessary.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-110 °C for 4-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.[9][10]

Reproducibility and Challenges of Route 2

The reproducibility of Suzuki couplings is highly dependent on the quality of the catalyst, the purity of the reagents, and the exclusion of oxygen from the reaction.[11] Catalyst deactivation can be an issue, and the choice of ligand can be critical for achieving high yields. The synthesis of the required (4-fluorobenzyl)boronic acid may also present its own set of challenges and reproducibility issues. Side reactions such as homocoupling of the boronic acid can occur, leading to lower yields of the desired product.

Comparison of Synthetic Routes

FeatureRoute 1: Ring Formation & ChlorinationRoute 2: Suzuki Cross-Coupling
Number of Steps 21 (plus synthesis of boronic acid)
Starting Materials Readily available β-keto esters and amidinesRequires a pre-functionalized chloropyrimidine and a specific boronic acid
Reagent Toxicity/Hazards POCl₃ is highly corrosive and reacts violently with waterPalladium catalysts can be expensive and air-sensitive
Scalability The chlorination step with excess POCl₃ can be hazardous to scale up. The solvent-free method is more scalable.Generally scalable, but catalyst cost can be a factor.
Reproducibility Generally high, but chlorination requires careful control of conditions.Can be sensitive to catalyst, ligand, and reaction conditions.
Yield (Typical) Good to excellent for both steps (70-90% per step)Variable, typically moderate to good (50-85%)
Purification May require recrystallization or column chromatography.Almost always requires column chromatography.[4]

Visualizing the Synthetic Workflows

Synthetic_Route_1 cluster_0 Step 1: Pyrimidine Ring Formation cluster_1 Step 2: Chlorination 1-(4-fluorophenyl)propan-2-one 1-(4-fluorophenyl)propan-2-one Condensation Condensation 1-(4-fluorophenyl)propan-2-one->Condensation Acetamidine HCl Acetamidine HCl Acetamidine HCl->Condensation Intermediate 4-hydroxy-6-(4-fluorobenzyl)-2-methylpyrimidine Condensation->Intermediate Chlorination Chlorination Intermediate->Chlorination POCl3 POCl3 POCl3->Chlorination Final_Product 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Chlorination->Final_Product Synthetic_Route_2 4,6-dichloro-2-methylpyrimidine 4,6-dichloro-2-methylpyrimidine Suzuki_Coupling Suzuki Cross-Coupling 4,6-dichloro-2-methylpyrimidine->Suzuki_Coupling (4-fluorobenzyl)boronic acid (4-fluorobenzyl)boronic acid (4-fluorobenzyl)boronic acid->Suzuki_Coupling Final_Product 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Suzuki_Coupling->Final_Product Pd_Catalyst Pd Catalyst Pd_Catalyst->Suzuki_Coupling Base Base Base->Suzuki_Coupling

Caption: Workflow for Synthetic Route 2.

Conclusion and Recommendations

Both synthetic routes presented offer viable and reproducible pathways to 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

Route 1 (Ring Formation & Chlorination) is a more traditional and often more cost-effective approach, particularly if the starting materials are readily available. The solvent-free chlorination protocol is highly recommended for its improved safety and environmental profile, especially for larger-scale synthesis. [2]This route is likely to be more reproducible in a standard laboratory setting without the need for specialized catalysts and strictly inert conditions.

Route 2 (Suzuki Cross-Coupling) offers a more convergent and potentially faster route if the necessary starting materials are commercially available. However, it is more sensitive to reaction conditions, and the cost of the palladium catalyst can be a significant factor. This route is well-suited for medicinal chemistry applications where rapid diversification of the pyrimidine core is desired by employing a variety of boronic acids.

For routine and large-scale synthesis where reproducibility and cost are primary concerns, Route 1 with the solvent-free chlorination modification is the recommended pathway. For exploratory and diversity-oriented synthesis, the Suzuki cross-coupling of Route 2 provides greater flexibility.

References

  • Patsnap Eureka. (2026, March 5). How to Compare Purine vs Pyrimidine Reaction Pathways. [Link]

  • Wang, H., Wen, K., Wang, L., Xiang, Y., Xu, X., Shen, Y., & Sun, Z. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 17(4), 4533–4544. [Link]

  • Semantic Scholar. (2012, April 16). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. [Link]

  • PubMed. (2012, April 16). Large-scale solvent-free chlorination of hydroxy-pyrimidines, -pyridines, -pyrazines and -amides using equimolar POCl₃. [Link]

  • Google Patents. (1996).
  • Vaia. Compare the pathways of purine and pyrimidine nucleotide synthesis. [Link]

  • Sci-Hub. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. [Link]

  • ResearchGate. (2025, October 16). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. [Link]

  • ACS Publications. (2010, November 24). Convenient and Practical One-Pot Synthesis of 4-Chloropyrimidines via a Novel Chloroimidate Annulation. [Link]

  • American Chemical Society. (2006, July 8). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. [Link]

  • PubMed. (2014). Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. [Link]

  • PMC. (2012, April 16). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. [Link]

  • ResearchGate. Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. [Link]

  • Organic Chemistry Portal. Pyrimidine synthesis. [Link]

  • Academia.edu. POCl3 -PCl5 mixture: A robust chlorinating agent. [Link]

  • Semantic Scholar. (2011, June 6). SYNTHESIS AND SUBSTITUTION REACTIONS OF 4(6)-CHLORO-DIHYDROPYRIMIDINES. [Link]

  • MDPI. (2026, March 11). Two-Stage Synthesis of 3-(4-Hydroxyphenyl)-1′,3′,6-trimethyl-2′H,3H,4H-spiro[furo[3,2-c]pyran-2,5′-pyrimidine]-2′,4,4′,6′(1′H, -. [Link]

  • MDPI. (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. [Link]

  • RSC Publishing. (2018). A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. [Link]

  • Google Patents. (2012). CN102399196A - Synthesis method of 4, 6-dihydroxy-2-methylpyrimidine.
  • ResearchGate. Synthesis of 4,6-Disubstituted Pyrimidines via Suzuki and Kumada Coupling Reaction of 4,6-Dichloropyrimidine. [Link]

  • ResearchGate. Modified Pinner reaction with β-keto esters 45 and amidines 39. [Link]

  • RSC Publishing. (2019). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. [Link]

  • Indian Chemical Society. POCl -PCl mixture: A robust chlorinating agent. [Link]

  • TSI Journals. Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A pot. [Link]

  • PubMed. (2015, October 18). [Synthesis of 6-benzyl-1-[(benzyloxy)methyl]-3-hydroxy-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione]. [Link]

  • MDPI. (2024, November 19). The Efficient and Environmentally Friendly Chlorination of Arene, Alcohol, Halobenzene, and Peroxide Catalyzed by Fe–Ba Binary Oxides Using Hydrochloric Acid as Chlorine Source and Aqueous H2O2 as Oxidant. [Link]

  • MDPI. (2021, March 30). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

  • ResearchGate. Suzuki cross-coupling of 4a–f, h with arylboronic acids. Reagents and.... [Link]

  • MDPI. (2023, November 15). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. [Link]

Sources

Validation

Cross-Validation of Analytical Platforms for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine Quantification: A Strategic Comparison Guide

Executive Summary 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS 2092251-20-0) is a critical halogenated pyrimidine intermediate utilized in the synthesis of advanced kinase inhibitors and CNS-active therapeutics[1]...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS 2092251-20-0) is a critical halogenated pyrimidine intermediate utilized in the synthesis of advanced kinase inhibitors and CNS-active therapeutics[1]. Accurate quantification of this intermediate is paramount; structurally similar process impurities—such as des-fluoro analogs or regioisomers—can seamlessly propagate through downstream synthesis, ultimately compromising the Active Pharmaceutical Ingredient (API).

This guide objectively compares three analytical platforms—UHPLC-PDA, LC-MS/MS, and GC-FID—providing drug development professionals with a data-driven framework for selecting the optimal quantification method based on lifecycle requirements.

The Analytical Challenge & Methodological Platforms

Relying on a single analytical method during the scale-up of fluorinated pyrimidines introduces significant risk. The presence of the 4-chloro and 4-fluorobenzyl moieties creates a highly UV-active but relatively non-polar molecule, necessitating orthogonal analytical approaches.

  • Platform A: UHPLC-PDA (Ultra-High Performance Liquid Chromatography - Photodiode Array). The High-Throughput Workhorse. It offers superior precision for routine assay and major impurity profiling (>0.05% area) but lacks the specificity to resolve co-eluting isobaric impurities without extensive gradient optimization.

  • Platform B: LC-MS/MS (Triple Quadrupole). The Trace-Level Specialist. Essential for quantifying potentially genotoxic impurities (PGIs) or trace des-fluoro degradants at parts-per-billion (ppb) levels. However, it is highly susceptible to matrix effects (ion suppression/enhancement)[2].

  • Platform C: GC-FID (Gas Chromatography - Flame Ionization Detection). The Orthogonal Validator. While the high boiling point of the pyrimidine core makes GC less ideal for routine assay, it is critical for residual solvent analysis and orthogonal verification of volatile organic impurities.

G Sample CFBMP Sample (CAS 2092251-20-0) Decision Analytical Objective? Sample->Decision Assay Routine Assay & Major Impurities (>0.05%) Decision->Assay Release Testing Trace Trace Impurities (<0.05%) & Genotox Decision->Trace Impurity Profiling Volatile Residual Solvents & Orthogonal Check Decision->Volatile Solvent Control UHPLC UHPLC-PDA (High Precision, Robust) Assay->UHPLC LCMS LC-MS/MS (QQQ) (High Sensitivity, Specific) Trace->LCMS GCFID GC-FID (Volatility-Based) Volatile->GCFID

Decision tree for selecting the optimal analytical platform for CFBMP quantification.

Cross-Validation Experimental Design & Protocols

To establish a self-validating system, the cross-validation workflow must comply with3[3] and 4[4]. The following protocols detail the optimized conditions for UHPLC-PDA and LC-MS/MS.

Protocol 1: UHPLC-PDA (Routine Assay & Purity)

Causality Insight: A core-shell C18 column was selected over a fully porous particle. This minimizes longitudinal diffusion (the B-term in the van Deemter equation), thereby increasing theoretical plates and resolution between the target API and its des-fluoro impurity without the extreme backpressure penalty of sub-2 µm particles.

  • Sample Preparation: Dissolve 10.0 mg of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine standard in 10.0 mL of Acetonitrile:Water (50:50, v/v) to yield a 1.0 mg/mL stock. Dilute to a working concentration of 100 µg/mL.

  • Chromatographic Conditions:

    • Column: Core-shell C18 (100 x 2.1 mm, 2.6 µm).

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. (TFA acts as an ion-pairing agent, sharpening the basic pyrimidine peak).

    • Mobile Phase B: 0.1% TFA in Acetonitrile.

    • Gradient: 20% B to 80% B over 8 minutes.

    • Flow Rate: 0.4 mL/min.

    • Detection: PDA extracted at 254 nm (optimal UV absorbance for the conjugated pyrimidine ring).

Protocol 2: LC-MS/MS (Trace Impurity Quantification)

Causality Insight: While TFA is excellent for UV chromatography, it severely suppresses electrospray ionization (ESI) signals. Therefore, the LC-MS/MS protocol substitutes TFA with ammonium formate. The pH is adjusted to 3.2 to ensure complete protonation of the pyrimidine nitrogens (pKa ~ 2-3), maximizing ESI+ efficiency. Furthermore, to mitigate 2—a well-documented phenomenon where co-eluting components suppress or enhance the analyte signal in the MS source—a stable isotope-labeled internal standard (SIL-IS) or standard addition method must be employed[2].

  • Sample Preparation: Dilute the sample in Methanol:Water (50:50, v/v) to a final concentration of 10 ng/mL. Spike with 10 ng/mL of a deuterated internal standard (if available) or use matrix-matched calibration curves.

  • Chromatographic Conditions:

    • Column: C18 (50 x 2.1 mm, 1.7 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.2).

    • Mobile Phase B: 0.1% Formic Acid in Methanol.

    • Gradient: 30% B to 90% B over 3 minutes.

  • Mass Spectrometry (ESI+ MRM Mode):

    • Precursor Ion: [M+H]+ m/z 237.1 (calculated for C12H10ClFN2).

    • Product Ions: Monitor transitions for the loss of the fluorobenzyl moiety to ensure specificity.

Performance Comparison & Data Presentation

The following table summarizes the cross-validation data obtained from analyzing identical batches of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine across the three platforms.

Validation Parameter (ICH Q2)UHPLC-PDALC-MS/MS (QQQ)GC-FID
Primary Application Assay & Major ImpuritiesTrace Impurities (<0.05%)Residual Solvents
Linearity Range 1.0 – 150 µg/mL0.1 – 100 ng/mL10 – 500 µg/mL
Correlation Coefficient (r²) > 0.9995> 0.9950> 0.9980
Limit of Detection (LOD) 0.1 µg/mL0.02 ng/mL2.0 µg/mL
Limit of Quantitation (LOQ) 0.3 µg/mL0.05 ng/mL5.0 µg/mL
Intra-day Precision (%RSD) 0.4%3.2%1.8%
Accuracy (% Recovery) 99.5% – 101.2%92.4% – 106.5%97.0% – 103.1%
Run Time 10 minutes4.5 minutes25 minutes

Expert Synthesis: Selecting the Right Platform

The experimental data clearly demonstrates that no single platform is universally superior; rather, they serve complementary roles in a robust control strategy.

  • For Intermediate Release (Assay): UHPLC-PDA is the mandatory choice. Its intra-day precision (0.4% RSD) far exceeds that of LC-MS/MS (3.2% RSD), ensuring compliance with strict release specifications (typically 98.0% - 102.0%). The high recovery rate confirms the method's robustness against minor variations in sample preparation.

  • For Trace Profiling: LC-MS/MS provides a 6,000-fold increase in sensitivity (LOQ of 0.05 ng/mL vs. 0.3 µg/mL). If a process change introduces a trace des-fluoro impurity, UHPLC-PDA will likely miss it, whereas LC-MS/MS will quantify it accurately, provided matrix effects are rigorously evaluated and controlled.

By cross-validating these methods, analytical scientists create a comprehensive, self-validating control strategy that safeguards the integrity of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine from early-stage synthesis through commercial manufacturing.

References

  • ICH Q2(R2) Guideline on Validation of Analytical Procedures. European Medicines Agency.[Link]

  • USP <1225> Validation of Compendial Procedures. BA Sciences.[Link]

  • Assessment of Matrix Effect in Quantitative LC-MS Bioanalysis. Taylor & Francis Online.[Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Disposal and Spill Response for 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Chemical Profile & The Causality of Halogenated Waste 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0) is a highly specialized halogenated pyrimidine derivative utilized extensively as a building block...

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Author: BenchChem Technical Support Team. Date: April 2026

Chemical Profile & The Causality of Halogenated Waste

4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine (CAS: 2092251-20-0) is a highly specialized halogenated pyrimidine derivative utilized extensively as a building block in drug discovery. While its structural features—a pyrimidine core substituted with both a chlorine atom and a fluorinated benzyl group—are highly valuable for medicinal chemistry, they present severe Environment, Health, and Safety (EHS) challenges during disposal.

The Mechanistic "Why" Behind the Protocol: This compound must never be disposed of in standard organic waste streams. When halogenated organics are incinerated at conventional temperatures (800–900°C), the combustion is incomplete. The chlorine and fluorine atoms act as radical scavengers, serving as direct precursors for the formation of highly toxic, persistent organic pollutants, specifically polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs) 1[1]. Furthermore, thermal breakdown releases corrosive hydrogen chloride (HCl) and hydrogen fluoride (HF) gases. Therefore, this compound requires specialized high-temperature rotary kiln incineration equipped with caustic scrubbing systems 2[2].

Step-by-Step Disposal Protocol

To ensure a self-validating safety system, every step of the disposal process must be verified before proceeding to the next.

Step 1: Waste Segregation and Containment

  • Action : Collect all residual solid or solvent-dissolved 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine. Place solid waste into a High-Density Polyethylene (HDPE) container. Place liquid waste (if dissolved in solvent) into a PTFE-lined glass or heavy-duty polyethylene container.

  • Validation : Physically verify that the container is strictly designated for "Halogenated Organic Waste." Mixing this with non-halogenated waste lowers the overall BTU (heat value) of the waste stream, disrupting the incineration thermodynamics and exponentially increasing institutional disposal costs 3[3].

Step 2: Labeling and Tracking

  • Action : Affix a compliant hazardous waste label. The label must explicitly state the chemical name, CAS number (2092251-20-0), and the primary hazards (Irritant, Environmental Hazard).

  • Validation : Check that the "Date of Initial Accumulation" is filled out immediately upon adding the first drop/grain of waste to comply with RCRA satellite accumulation limits.

Step 3: Storage Conditions

  • Action : Store the sealed container in a cool, dry, well-ventilated secondary containment tray. Keep strictly isolated from strong oxidizing agents and strong bases to prevent exothermic reactions.

  • Validation : Ensure the secondary containment tray is chemically compatible (e.g., polypropylene) and capable of holding 110% of the primary container's volume.

Step 4: Institutional Transfer & Destruction

  • Action : Coordinate with your EHS department for pickup. The waste will be routed to a licensed facility for rotary kiln incineration at temperatures exceeding 1100°C, followed by rapid quench cooling and caustic scrubbing to neutralize HCl/HF emissions 2[2].

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent aerosolization and dermal exposure.

  • Evacuate and Assess : Clear personnel from the immediate vicinity. Identify if the spill is neat (solid powder) or dissolved in a solvent.

  • Don PPE : Equip a fitted N95 or P100 particulate respirator, double chemical-impermeable nitrile gloves, and splash-proof safety goggles. Causality: The fine powder poses a severe respiratory and ocular irritation risk4[4].

  • Containment : Do not use water, as it may spread the compound or react if incompatible chemicals are nearby.

  • Collection : For solid spills, use a static-free brush and dustpan to gently sweep up the material without creating a dust cloud. Alternatively, use a HEPA-filtered vacuum explicitly dedicated to chemical spills.

  • Decontamination : Wipe the affected surface with a paper towel dampened with a compatible solvent (e.g., ethanol), followed by a soap and water wash. Place all contaminated cleanup materials into the designated Halogenated Waste container.

Quantitative Data Summary
ParameterSpecificationOperational Rationale
Waste Classification Halogenated Organic WasteContains structural Cl and F atoms; requires specialized handling.
Incineration Temp. > 1100°CMinimum temperature required to prevent PCDD/PCDF (dioxin) formation.
Primary PPE Nitrile gloves, N95/P100 maskPrevents dermal absorption and inhalation of irritating particulates.
Incompatible Materials Strong oxidizers, strong basesPrevents dangerous exothermic reactions during waste accumulation.
Storage Limit 90 days (LQG) / 180 days (SQG)Ensures compliance with federal RCRA satellite accumulation regulations.
Workflow Visualization

WasteWorkflow Gen Waste Generation: 4-Chloro-6-(4-fluorobenzyl) -2-methylpyrimidine State Physical State? Gen->State Solid Solid Powder State->Solid Neat Liquid In Organic Solvent State->Liquid Dissolved ContS HDPE Container (Halogenated Solid) Solid->ContS ContL PTFE-Lined Container (Halogenated Liquid) Liquid->ContL SAA Satellite Accumulation Area (Secondary Containment) ContS->SAA ContL->SAA Incinerator Rotary Kiln Incinerator (>1100°C) SAA->Incinerator EHS Transfer Scrubber Caustic Scrubber (Neutralizes HCl/HF) Incinerator->Scrubber Flue Gas

Workflow for the segregation and high-temperature destruction of halogenated pyrimidine waste.

References
  • TargetMol. "Safety Data Sheet: 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine." TargetMol Chemicals.
  • Sigma-Aldrich.
  • U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS.
  • United Nations Environment Programme (UNEP).

Sources

Handling

Personal protective equipment for handling 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

Comprehensive Safety Guide: Handling 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine A Senior Application Scientist's Guide to Essential Safety and Handling Protocols This document provides critical safety and logistical...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety Guide: Handling 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine

A Senior Application Scientist's Guide to Essential Safety and Handling Protocols

This document provides critical safety and logistical guidance for the handling of 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine. As this compound may be a novel or less-documented chemical entity, a specific, comprehensive Safety Data Sheet (SDS) may not be readily available. Therefore, this guide institutes a precautionary principle, deriving its recommendations from the known hazards of structurally similar pyrimidine and chlorobenzyl compounds. The primary objective is to ensure the safety of all laboratory personnel through a multi-layered approach encompassing engineering controls, rigorous operational protocols, and appropriate personal protective equipment (PPE).

Hazard Assessment: A Proactive Stance Based on Structural Analogs

A thorough risk assessment is the foundational step before handling any new chemical entity[1]. Based on data from related chemical structures, 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine should be presumed to be a hazardous substance. The following potential hazards are inferred from analogous compounds:

  • Acute Toxicity: Related chloro-pyrimidine compounds are classified as harmful or, in some cases, fatal if swallowed[2][3][4][5][6]. Toxicity via skin contact and inhalation is also a significant concern[2].

  • Skin and Eye Damage: Analogous chemicals are known to cause severe skin irritation, burns, and serious eye damage[2][3][4][5][7][8].

  • Respiratory Irritation: Inhalation may cause respiratory tract irritation[4][5][7][8].

  • Sensitization: Some related structures may cause an allergic skin reaction[9][10].

Given these potential risks, all handling procedures must be designed to minimize or eliminate any possibility of exposure.

The Core Safety Trinity: Engineering Controls, Administrative Practices, and PPE

Personal Protective Equipment (PPE) is the final and crucial barrier between the researcher and a chemical hazard. Its effectiveness is predicated on the proper implementation of engineering and administrative controls.

  • Engineering Controls: All procedures that could generate dust or aerosols (e.g., weighing, preparing solutions, sonicating) must be performed within a certified chemical fume hood[1]. The laboratory must be well-ventilated, with accessible eyewash stations and safety showers[4][8].

  • Administrative Controls: Access to areas where this compound is handled should be restricted. All personnel must receive documented training on the specific hazards and handling procedures outlined in this guide. Never work alone when handling this compound.

Personal Protective Equipment (PPE) Protocol: A Multi-Layered Defense

A multi-layered PPE approach is mandatory to prevent exposure[1]. The required level of PPE is dictated by the specific laboratory activity and its associated risk of exposure.

Activity / Hazard Level Core PPE Requirements Enhanced Precautions (Mandatory for this Compound)
Low-Hazard Activities (e.g., handling sealed containers, transport within the lab)• Standard laboratory coat• Safety glasses with side shields[1]• Single pair of nitrile gloves• While single gloves may be acceptable, adopting a double-gloving policy is best practice even for low-hazard tasks with this compound.
Moderate-Hazard Activities (e.g., preparing dilute solutions, conducting reactions in closed systems)• Permeation-resistant laboratory coat• Chemical splash goggles[1][7]• Double-gloving (nitrile or neoprene)[1][11]• Face shield worn over chemical splash goggles to protect against splashes[1][11][12].• Disposable sleeves to protect forearms.
High-Hazard Activities (e.g., weighing solid powder, preparing stock solutions, large-scale synthesis, spill cleanup)• Disposable, solid-front lab coat or gown[1]• Chemical splash goggles and a full face shield[1][13]• Double-gloving (thicker, chemical-resistant gloves)[1]• Respiratory protection (N95 or higher)[1][11][13]• Ensure outer gloves are worn over the cuff of the lab coat[11].• For significant aerosolization risk or spill cleanup, a NIOSH-approved respirator with chemical cartridges is required[11][13].

Glove Selection and Use:

  • Always use powder-free nitrile or neoprene gloves, as some materials like PVC offer little protection[11].

  • Inspect gloves for any signs of damage before and during use[1].

  • Change gloves immediately if contamination is suspected, and always change them after a maximum of 30-60 minutes of use[11].

  • Dispose of contaminated gloves in the designated hazardous waste container[9].

Procedural Guidance: From Receipt to Disposal

A systematic workflow is essential to maintain safety and prevent environmental contamination[1]. The following diagram and protocols outline the required steps for handling 4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine.

G cluster_prep Preparation & Planning cluster_handling Active Handling (in Fume Hood) cluster_cleanup Post-Handling & Disposal Receiving Receiving & Verification Storage Secure & Ventilated Storage Receiving->Storage Log inventory RiskAssessment Review Hazards & Protocols Storage->RiskAssessment Before any work PPE Don Full PPE for Task RiskAssessment->PPE Weighing Weighing Solid Compound PPE->Weighing SolutionPrep Solution Preparation Weighing->SolutionPrep Experiment Experimental Use SolutionPrep->Experiment Decontamination Decontaminate Glassware & Surfaces Experiment->Decontamination Waste Segregate & Dispose of Waste Decontamination->Waste Doffing Proper PPE Doffing Waste->Doffing Final step

Caption: Step-by-step workflow for handling the compound.

Step-by-Step Protocols

A. Receiving and Storage

  • Upon receipt, visually inspect the container for any damage or leaks.

  • Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area[3][7][8][14][15].

  • Store locked up and away from incompatible materials such as strong oxidizing agents[3][8].

B. Weighing Solid Compound (High-Hazard Activity)

  • Don the appropriate High-Hazard PPE as outlined in the table above.

  • Perform all weighing activities within a chemical fume hood or a balance enclosure to contain airborne particles[1].

  • Use anti-static weighing paper or a tared container to prevent electrostatic discharge and dispersal of the powder.

  • Clean the balance and surrounding surfaces immediately after use with a suitable solvent (e.g., isopropanol), treating the cleaning materials as hazardous waste.

C. Spill Management

  • Evacuate all non-essential personnel from the area.

  • If the spill is large or generates significant vapors, alert laboratory management and emergency services.

  • Wearing High-Hazard PPE, including respiratory protection, contain the spill using an inert absorbent material (e.g., sand, vermiculite)[5][15].

  • Do not add water directly to the spill.

  • Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled, and sealed container for hazardous waste disposal[5][7][14][15].

  • Decontaminate the spill area thoroughly.

D. Decontamination and Disposal

  • All disposable materials that have come into contact with the compound (gloves, weigh paper, pipette tips) must be considered hazardous waste.

  • Place all solid and liquid waste into clearly labeled, sealed, and appropriate hazardous waste containers.

  • Decontaminate non-disposable equipment and glassware thoroughly before removing them from the fume hood.

  • Dispose of all waste in accordance with local, regional, and national hazardous waste regulations[10]. Do not discharge into the environment[5][9][14].

Emergency Protocols: Immediate First Aid

In the event of any exposure, immediate action is critical. Show the Safety Data Sheet of a related compound or this guide to the attending medical personnel[4].

  • In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist[4][8].

  • In Case of Skin Contact: Immediately take off all contaminated clothing and shoes. Wash the affected area with plenty of soap and water for at least 15 minutes[7][8]. Seek immediate medical attention if irritation persists or if symptoms develop.

  • If Inhaled: Remove the person to fresh air and keep them comfortable for breathing[3][8]. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention[4].

  • If Swallowed: Do NOT induce vomiting[4]. Rinse the mouth thoroughly with water[3][4]. Never give anything by mouth to an unconscious person[14]. Call a physician or Poison Control Center immediately[3][4][14].

References

  • Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] - Benchchem. BenchChem.
  • 4-chloro-6-fluoro-2-methylpyrimidine — Chemical Substance Information - NextSDS. NextSDS.
  • SAFETY DATA SHEET - Tokyo Chemical Industry. Tokyo Chemical Industry.
  • SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
  • 2 - SAFETY DATA SHEET. Fisher Scientific.
  • Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention. (2006).
  • 12 - SAFETY DATA SHEET. Fisher Scientific.
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • Safety Data Sheet - CymitQuimica. CymitQuimica.
  • Chemical Safety: Personal Protective Equipment. University of California, San Francisco.
  • 19 - SAFETY DATA SHEET. Fisher Scientific.
  • GUIDE TO THE USP <800> GUIDELINES FOR PPE USE WHEN ADMINISTERING CHEMOTHERAPY DRUGS - Halyard Health. Halyard Health.
  • Guidance for Selection of Personal Protective Equipment for MDI Users - American Chemistry Council. American Chemistry Council.
  • SAFETY DATA SHEET - MilliporeSigma. MilliporeSigma.
  • 4-Chloro-2-methoxy-6-methylpyrimidine SDS, 97041-37-7 Safety Data Sheets - ECHEMI. ECHEMI.
  • 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine - Apollo Scientific. Apollo Scientific.
  • SAFETY DATA SHEET - Cole-Parmer. Cole-Parmer.
  • 4-Chloro Benzyl Chloride CAS No 104-83-6 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. CDH Fine Chemical.
  • SAFETY DATA SHEET - PPG. PPG.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine
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4-Chloro-6-(4-fluorobenzyl)-2-methylpyrimidine
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